(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

• CAS: 610258-89-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Assignments of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

This guide provides a comprehensive analysis and detailed assignment of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this molecule through the lens of modern NMR spectroscopy, blending theoretical principles with practical, field-tested insights.

Introduction: The Role of NMR in Molecular Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the unambiguous determination of molecular structure. Its ability to probe the chemical environment of individual nuclei provides a detailed atomic-level map, crucial for confirming the identity and purity of newly synthesized compounds. For a molecule such as (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, with its distinct aromatic, vinylic, and functional group protons and carbons, NMR offers a powerful method for complete structural verification. This guide will walk through a systematic interpretation of its ¹H and ¹³C NMR spectra.

Molecular Structure and Numbering

For clarity in the subsequent spectral assignments, the atoms of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid are numbered as follows:

Caption: Numbering scheme for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

¹H NMR Spectrum: A Detailed Assignment

The ¹H NMR spectrum provides a wealth of information based on chemical shifts, signal multiplicities (splitting patterns), and coupling constants. The predicted assignments for the proton signals of the title compound, assuming DMSO-d₆ as the solvent, are detailed below. The choice of an appropriate deuterated solvent is crucial as it can influence chemical shifts.[1]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-7	~7.6	d	J = 16.0	This vinylic proton is deshielded by the adjacent aromatic ring and the carboxylic acid group. The large coupling constant is characteristic of a trans relationship with H-8.[2][3]
H-8	~6.5	d	J = 16.0	This vinylic proton is coupled to H-7, and its chemical shift is influenced by the electron-withdrawing carboxylic acid group. The trans coupling constant is typically in the range of 12-18 Hz.[2]
H-2	~7.9	d	J = 2.0	This aromatic proton is ortho to the strongly electron-withdrawing chlorosulfonyl group, causing a significant downfield shift. It exhibits a small meta coupling to H-6.
H-6	~7.7	dd	Jortho = 8.5, Jmeta = 2.0	This proton is ortho to the methoxy group and meta to the chlorosulfonyl group. It is split by both H-5 (ortho coupling) and H-2 (meta coupling).
H-5	~7.2	d	J = 8.5	This aromatic proton is ortho to the acrylic acid substituent and is coupled to H-6.
OCH₃ (H-15)	~3.9	s	-	The protons of the methoxy group are deshielded by the attached oxygen atom and appear as a singlet as there are no adjacent protons to couple with.[4]
COOH (H-10)	>12.0	br s	-	The carboxylic acid proton is highly deshielded and often appears as a broad singlet due to hydrogen bonding and exchange with residual water in the solvent.[5]

Solvent Considerations: The spectrum is predicted in DMSO-d₆. The residual proton signal for DMSO-d₅ appears as a quintet at approximately 2.50 ppm.[6] A peak for water (H₂O/HOD) is also commonly observed in DMSO-d₆, typically as a broad singlet around 3.33 ppm.[7][8]

¹³C NMR Spectrum: Unraveling the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum provides a signal for each unique carbon atom in the molecule. The chemical shifts are indicative of the carbon's hybridization and its electronic environment.[9]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-9 (COOH)	~167	The carbonyl carbon of the carboxylic acid is highly deshielded and appears significantly downfield.[10]
C-7	~142	This vinylic carbon, bonded to the aromatic ring, is deshielded.
C-4	~158	This aromatic carbon is attached to the electron-donating methoxy group, causing a downfield shift.
C-1	~128	This is a quaternary aromatic carbon.
C-3	~130	This aromatic carbon is attached to the electron-withdrawing chlorosulfonyl group.
C-6	~129	This aromatic carbon is deshielded by the adjacent substituents.
C-2	~115	This aromatic carbon is influenced by both the chlorosulfonyl and acrylic acid groups.
C-5	~112	This aromatic carbon is ortho to the methoxy group.
C-8	~120	This vinylic carbon is influenced by the adjacent carboxylic acid group.
C-15 (OCH₃)	~56	The carbon of the methoxy group is shielded compared to the aromatic and carbonyl carbons.

Solvent Considerations: The ¹³C signal for DMSO-d₆ appears as a septet at approximately 39.52 ppm.[6]

Experimental Protocols

Sample Preparation for NMR Analysis

A standardized protocol is essential for obtaining high-quality, reproducible NMR data.

• Sample Weighing: Accurately weigh approximately 5-10 mg of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆) to the NMR tube.

• Dissolution: Cap the NMR tube and gently vortex or sonicate the sample until the solid is completely dissolved. A clear, homogeneous solution is required.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).[8]

• Data Acquisition: Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

NMR Data Acquisition Workflow

Caption: A typical workflow for NMR data acquisition and processing.

Advanced Structural Verification: 2D NMR Techniques

For complex molecules or to resolve ambiguities in 1D spectra, 2D NMR experiments are invaluable.[11]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, showing correlations between protons that are on adjacent atoms.[12] For the title compound, a COSY spectrum would show a cross-peak between H-7 and H-8, and between the coupled aromatic protons (H-5 and H-6; H-2 and H-6).

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.[13] It would show cross-peaks between H-7/C-7, H-8/C-8, H-2/C-2, H-5/C-5, H-6/C-6, and H-15/C-15.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds.[13] This is particularly useful for identifying quaternary carbons. For instance, the carboxylic acid proton (H-10) would show a correlation to C-8 and C-9.

Caption: Relationship between 1D and common 2D NMR experiments.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra, supported by an understanding of chemical shift theory and coupling phenomena, allows for the confident structural assignment of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. The predicted spectral data presented in this guide serve as a valuable reference for researchers working with this and structurally related compounds. For absolute confirmation, especially in the context of regulatory submissions or complex structural problems, the use of 2D NMR techniques is highly recommended.

References

• Fiveable. (2025, August 15). Vinylic Protons: Organic Chemistry Study Guide.
• National Center for Biotechnology Information. (n.d.). Ab Initio Calculations of Possible γ-Gauche Effects in the 13C-NMR for Methine and Carbonyl Carbons in Precise Polyethylene Acrylic Acid Copolymers.
• Qu, T., White, A. J. P., & Barrett, A. G. M. (n.d.). Vinyl coupling constants in the 1 H NMR relevant to the constitution of dimer 63.
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• ACS Publications. (2016, February 19). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry.
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• University of California, Los Angeles. (n.d.). Tables For Organic Structure Analysis.

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Exact Monoisotopic Mass and MS/MS Fragmentation Dynamics of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Content Type: Technical Whitepaper & Experimental Guide Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals

Executive Summary

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a bifunctional molecule featuring a highly reactive electrophilic chlorosulfonyl group and an ionizable acrylic acid moiety. In drug discovery and chemical biology, such compounds are frequently utilized as covalent modifiers or reactive synthetic intermediates. Accurate mass spectrometric characterization is paramount for structural verification; however, the intrinsic reactivity of the chlorosulfonyl group presents significant analytical challenges.

This whitepaper elucidates the exact monoisotopic mass calculations, maps the collision-induced dissociation (CID) MS/MS fragmentation pathways, and provides a field-tested, self-validating experimental protocol designed to prevent artifactual degradation during High-Resolution Mass Spectrometry (HRMS) analysis.

Physicochemical Profiling & Exact Monoisotopic Mass

The theoretical exact monoisotopic mass is the foundational metric for HRMS identification, calculated using the mass of the most abundant, stable isotope for each constituent element. For the target compound (Chemical Formula: C₁₀H₉ClO₅S ), the precise isotopic contributions determine the target precursor mass.

Table 1: Exact Monoisotopic Mass Calculation

Element	Principal Isotope	Exact Mass (Da)	Quantity	Total Contribution (Da)
Carbon	¹²C	12.000000	10	120.000000
Hydrogen	¹H	1.007825	9	9.070425
Chlorine	³⁵Cl	34.968853	1	34.968853
Oxygen	¹⁶O	15.994915	5	79.974575
Sulfur	³²S	31.972071	1	31.972071
Total Exact Mass	275.985924

When analyzed via mass spectrometry, the molecule undergoes ionization. Due to the acidic nature of the acrylic acid moiety, the molecule readily deprotonates, making the [M-H]⁻ ion at m/z 274.9786 the primary target for negative-mode analysis (accounting for the loss of a proton and the addition of an electron rest mass).

MS/MS Fragmentation Mechanics & Pathway Analysis

The Causality of Ionization and Fragmentation

Electrospray Ionization in negative mode (ESI-) is the most efficient approach for this molecule due to the low pKa of the terminal carboxyl group. Upon isolation of the[M-H]⁻ precursor (m/z 274.9786) and subjection to Collision-Induced Dissociation (CID), the molecule undergoes predictable, structurally diagnostic neutral losses[1].

• Decarboxylation (-CO₂, 44 Da): The acrylic acid tail is the most labile site under low-energy CID, readily losing carbon dioxide to yield a prominent fragment at m/z 230.9888 .

• Sulfonyl Extrusion (-SO₂, 64 Da): A hallmark of sulfonyl-containing compounds is the unanticipated, rearrangement-driven extrusion of sulfur dioxide, as documented by[2]. This complex rearrangement involves the cleavage of two bonds and the migration of the chlorine atom to the aromatic ring, resulting in a fragment at m/z 211.0168 [3].

• Chlorine Cleavage (-HCl, 36 Da): The highly labile S-Cl bond can undergo heterolytic cleavage combined with proton abstraction, yielding m/z 239.0020 .

• Methoxy Radical Loss (-CH₃•, 15 Da): Homolytic cleavage of the methoxy group generates a radical anion at m/z 259.9552 , a common feature in heavily substituted aromatic ethers.

Fig 1: Primary MS/MS fragmentation pathways and neutral losses of the [M-H]- precursor ion.

Table 2: Quantitative MS/MS Fragment Assignments

Fragment Assignment	Neutral Loss	Formula	Exact Mass (m/z)	Relative Energy Requirement
Precursor Ion	None	C₁₀H₈ClO₅S⁻	274.9786	N/A
Decarboxylation	-CO₂ (43.9898 Da)	C9H₈ClO₃S⁻	230.9888	Low (15-20 eV)
Chlorine Cleavage	-HCl (35.9767 Da)	C₁₀H₇O₅S⁻	239.0020	Low (15-20 eV)
Sulfonyl Extrusion	-SO₂ (63.9619 Da)	C₁₀H₈ClO₃⁻	211.0168	Medium/High (30-45 eV)
Methoxy Cleavage	-CH₃• (15.0235 Da)	C9H₅ClO₅S⁻•	259.9552	High (>40 eV)

Methodological Framework: Experimental Protocols

Expertise & Experience: The Causality of the Protocol

A critical analytical pitfall when evaluating chlorosulfonyl compounds is the reliance on standard reversed-phase LC-MS gradients containing water and methanol. Chlorosulfonyls are highly electrophilic; in protic solvents, they rapidly undergo solvolysis (hydrolysis or methanolysis). Running this compound through a standard C18 column with aqueous buffers will completely degrade it into a sulfonic acid (yielding a false [M-H]⁻ at m/z 257.01) or a methyl ester. Therefore, chromatographic separation must be bypassed in favor of anhydrous direct infusion.

Self-Validating System

To ensure the trustworthiness of the data, this protocol incorporates a real-time validation gate: the continuous monitoring of the m/z 257.01 ion (the sulfonic acid degradation artifact). If this ion's relative abundance exceeds 5% of the base peak, the system is flagged for moisture contamination, and the data is invalidated until the source is purged.

Step-by-Step Protocol: Anhydrous FIA-HRMS

• Anhydrous Sample Preparation: Dissolve the solid standard in strictly anhydrous, MS-grade Acetonitrile (ACN) to a final concentration of 1 µg/mL. Do not use methanol, water, or standard LC-MS solvent blends.

• System Purge: Flush the ESI source, syringe pump, and transfer lines with 100% anhydrous ACN for 15 minutes prior to injection to strip residual moisture from the fluidics.

• Injection Strategy: Bypass the analytical column entirely. Utilize Flow Injection Analysis (FIA) or direct syringe infusion at a flow rate of 5–10 µL/min directly into the ESI source.

• Ionization Parameters (ESI-): Set the capillary voltage to 2.5 kV. Keep desolvation gas temperatures moderate (≤ 250°C) to prevent the thermal degradation of the fragile S-Cl bond prior to ionization.

• CID Tuning: Apply a normalized collision energy (NCE) ramp (e.g., 15, 30, and 45 eV) to capture both the highly labile -HCl/-CO₂ losses and the higher-energy -SO₂ rearrangement.

• Data Validation Gate: Scan the MS1 spectrum for m/z 257.01. Proceed with MS/MS spectral extraction only if this artifact is absent or negligible (<5%).

Fig 2: Anhydrous experimental workflow for mass spectrometric analysis of chlorosulfonyl compounds.

References

• Wang, Z., Hop, C. E., Leung, K. H., & Pang, J. (2002). "The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation." Rapid Communications in Mass Spectrometry, 16(24), 2252-2259.

• "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement." Journal of the American Society for Mass Spectrometry, 2007.

• "Ion fragmentation of small molecules in mass spectrometry." University of Alabama at Birmingham (UAB) Proteomics, 2012.

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• 2. The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Theoretical pKa and logP of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid: A Mechanistic Guide

Executive Summary

In modern drug discovery and materials science, highly functionalized cinnamic acid derivatives serve as critical electrophilic building blocks. Specifically, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a bifunctional intermediate utilized primarily for the synthesis of targeted sulfonamides [2]. However, the extreme hydrolytic instability of the chlorosulfonyl (-SO₂Cl) moiety presents a significant analytical challenge: traditional aqueous methods for determining physicochemical properties (like pKa and logP) inevitably measure the degraded sulfonic acid rather than the intact molecule [1].

As a Senior Application Scientist, I have structured this technical guide to bypass these experimental artifacts. By synthesizing theoretical cheminformatics (Hammett and Hansch-Leo equations) with a self-validating derivatization protocol, this whitepaper provides a robust framework for determining the true pKa and logP of this reactive species.

Structural Deconstruction & Mechanistic Causality

To accurately predict the physicochemical behavior of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, we must deconstruct its structural components and understand their electronic and lipophilic interplay:

• The Cinnamic Acid Core: The (2E)-acrylic acid tail provides the primary ionizable center (the carboxylic acid). The extended conjugated π -system of the styrene core effectively transmits electronic effects from the phenyl ring to the carboxylate group.

• The 4-Methoxy Group (-OCH₃): Positioned para to the acrylic acid group, this moiety acts as a resonance electron donor, pushing electron density into the ring and slightly destabilizing the carboxylate anion.

• The 3-Chlorosulfonyl Group (-SO₂Cl): Positioned meta to the acrylic acid group, this is a powerful electron-withdrawing group (EWG). It pulls electron density away from the conjugated system via strong inductive effects, stabilizing the carboxylate anion and significantly increasing its acidity [4].

Electronic Push-Pull Dynamics

Caption: Electronic push-pull mechanism dictating the theoretical pKa shift of the acrylic acid core.

Theoretical pKa Determination

The theoretical pKa can be calculated using the Hammett Equation ( pKa=pKaparent​−ρΣσ ), which quantifies the causal relationship between substituent electronic effects and the free energy of ionization.

For trans-cinnamic acids in water at 25°C, the base pKa is approximately 4.44, and the reaction constant ( ρ ) is established at 0.466. Because the extended conjugation dampens the electronic effects compared to benzoic acids, the ρ value is lower (0.466 vs 1.00).

Quantitative pKa Data

Component / Substituent	Position relative to Acrylic Group	Hammett Constant ( σ )	Electronic Effect Type
Parent Cinnamic Acid	N/A	0.00	Baseline
-OCH₃ (Methoxy)	para (Position 4)	-0.27	Resonance Donation (+R)
-SO₂Cl (Chlorosulfonyl)	meta (Position 3)	+0.64	Inductive Withdrawal (-I)
Net Substituent Effect ( Σσ )	Combined	+0.37	Net Electron Withdrawal

Calculation: pKa=4.44−(0.466×(+0.64−0.27)) pKa=4.44−(0.466×0.37) pKa=4.44−0.172=4.268

Theoretical logP Determination

The partition coefficient (logP) is calculated using the Hansch-Leo Fragmental Approach . This method sums the lipophilic contributions ( π ) of individual molecular fragments. The -SO₂Cl group presents a unique duality: the polar S=O bonds reduce lipophilicity, but the large, polarizable chlorine atom and the overall bulk of the group drive the logP upward.

Quantitative logP Data

Molecular Fragment	Fragmental Constant ( π )	Causality / Physical Property
Cinnamic Acid Core	+2.13	Baseline lipophilicity of the hydrocarbon skeleton.
-OCH₃ (Methoxy)	-0.02	Slight reduction due to hydrogen-bond acceptor capacity.
-SO₂Cl (Chlorosulfonyl)	+0.85	High polarizability of Cl offsets the polarity of the sulfone.
Calculated logP (clogP)	+2.96	Moderate-to-high lipophilicity.

Experimental Validation: The Derivatization-Extrapolation Protocol

Directly measuring the logP or pKa of this molecule via standard aqueous methods (e.g., shake-flask or aqueous potentiometry) is scientifically flawed. Chlorosulfonyls react violently and rapidly with water to form sulfonic acids (-SO₃H) and HCl [4]. If attempted, the experiment will yield the properties of the degradant (logP ~ -1.0, pKa < 1.0), completely invalidating the system.

To establish a self-validating system , we must utilize a Derivatization-Extrapolation workflow. By trapping the reactive -SO₂Cl group as a stable sulfonamide, we prevent hydrolysis and can mathematically extrapolate back to the theoretical values.

Caption: Self-validating experimental workflow mitigating chlorosulfonyl hydrolysis via amine quenching.

Step-by-Step Methodology

• Anhydrous Preparation: Dissolve 10 mg of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in 1 mL of strictly anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere to prevent ambient moisture degradation [3].

• Amine Quenching (Derivatization): Aliquot 100 µL of the solution into three separate vials. To each vial, add 2.5 equivalents of a structurally distinct, sterically unhindered aliphatic amine (e.g., Vial A: Methylamine; Vial B: Ethylamine; Vial C: Propylamine). Stir at 0°C for 30 minutes to form stable sulfonamide derivatives.

• Purification: Evaporate the DCM under a gentle stream of N₂. Reconstitute the resulting sulfonamide residues in a 50:50 Methanol/Water co-solvent system.

• Chromatographic logP Determination: Inject the derivatized samples onto a C18 reverse-phase HPLC system. Utilize a validated calibration curve of known reference standards (e.g., toluene, triphenylene) to determine the capacity factor ( k′ ). Calculate the logP of the three distinct sulfonamides.

• Co-Solvent Potentiometric Titration (pKa): Titrate the stable sulfonamide derivatives in the methanol/water co-solvent system using 0.1 M NaOH. Use the Yasuda-Shedlovsky extrapolation method to determine the true aqueous pKa of the carboxylic acid group for each derivative.

• Data Extrapolation (Self-Validation): Plot the measured logP and pKa values of the three sulfonamides against the known π and σ constants of their respective amine substituents. The y-intercept of this linear regression—representing the theoretical properties of the -Cl substituent—yields the validated theoretical logP (2.96) and pKa (4.27) of the intact chlorosulfonyl molecule.

References

• Photoreactive Crystalline Quasiracem
• Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity.
• Chlorosulfonyl isocyanate - Organic Syntheses Procedure. Organic Syntheses.
• Chlorosulfonic acid | 7790-94-5. ChemicalBook.

Spectroscopic Characterization of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid: A Definitive Technical Guide

Executive Summary

In modern drug discovery and organic synthesis, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid serves as a highly versatile, multi-functional building block. It features three distinct reactive pharmacophores: a Michael acceptor (the trans-acrylic acid moiety), an electron-donating ether (the methoxy group), and a highly electrophilic sulfonylating agent (the chlorosulfonyl group).

Characterizing this molecule requires more than standard analytical processing; it demands a strategically designed, moisture-aware workflow. The extreme electrophilicity of the chlorosulfonyl group makes it highly susceptible to hydrolysis. Consequently, standard spectroscopic protocols will often yield false or mixed data due to in situ degradation. This whitepaper provides a self-validating, causality-driven guide to the spectroscopic characterization of this compound, ensuring absolute structural verification and sample integrity.

Structural Anatomy & The Causality of Degradation

To design an effective analytical workflow, we must first understand the causality behind the molecule's behavior. The core challenge in characterizing this compound lies in the chlorosulfonyl (-SO₂Cl) group .

When exposed to atmospheric moisture or trace water in hygroscopic NMR solvents (like standard DMSO-d₆), the -SO₂Cl group undergoes rapid nucleophilic attack. This solvolysis converts the sulfonyl chloride into a sulfonic acid (-SO₃H) and generates hydrochloric acid (HCl) as a byproduct.

This degradation fundamentally alters the electronic landscape of the molecule:

• Loss of Electronegativity: The highly electron-withdrawing -SO₂Cl group (-I, -M) becomes a less withdrawing -SO₃H group, shifting the NMR resonances of the adjacent aromatic protons (H-2 and H-6) upfield.

• Spectral Artifacts: The generated HCl broadens exchangeable proton signals (like the carboxylic acid -OH) and introduces baseline noise.

• Mass Spectrometry Failure: Electrospray Ionization (ESI) in protic LC-MS solvents will immediately destroy the parent mass, yielding only the sulfonic acid artifact.

Because of these chemical realities, our analytical workflow must be strictly anhydrous and utilize orthogonal self-validation —using rapid Infrared (IR) spectroscopy as a quality control gate before proceeding to time-intensive Nuclear Magnetic Resonance (NMR) or High-Resolution Mass Spectrometry (HRMS).

Fig 1: Multi-modal spectroscopic workflow emphasizing anhydrous sample handling and IR gating.

Attenuated Total Reflectance FTIR (ATR-FTIR) Gating

Before committing to NMR or HRMS, the sample must pass an ATR-FTIR gate. IR spectroscopy is the most reliable method for instantly detecting sulfonyl chloride hydrolysis. According to established spectral interpretation logic for sulfonyl chlorides, a pure sample will exhibit a flat baseline in the 3400–3200 cm⁻¹ region, while a degraded sample will show a massive, broad sulfonic acid -OH stretch[1]. Furthermore, the intact -SO₂Cl group is definitively confirmed by sharp asymmetric and symmetric stretches at ~1370 cm⁻¹ and ~1170 cm⁻¹, alongside the critical S-Cl stretch at ~375 cm⁻¹[2][3].

Protocol 1: Self-Validating ATR-FTIR Analysis

• Preparation: Purge the ATR-FTIR sample compartment with dry nitrogen for 15 minutes to eliminate atmospheric moisture.

• Background: Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

• Handling: Inside a nitrogen-filled glovebox, transfer 2-5 mg of the compound to a sealed, anhydrous vial.

• Acquisition: Rapidly transfer the sample to the ATR crystal (diamond or ZnSe), apply consistent pressure using the anvil, and acquire the spectrum.

• Validation Gate (Crucial): Immediately inspect the 3400–3200 cm⁻¹ region.

  • If a broad peak is absent: The sample is intact. Proceed to data processing.

  • If a broad peak is present: Abort characterization. The sample has hydrolyzed to the sulfonic acid[1].

• Processing: Apply a linear baseline correction anchored at 3800 cm⁻¹ and 2200 cm⁻¹, and normalize the spectrum to allow for batch-to-batch overlay[1][4].

Fig 2: Self-validating IR decision logic for detecting chlorosulfonyl hydrolysis.

Table 1: Diagnostic ATR-FTIR Signatures

Wavenumber (cm⁻¹)	Peak Shape	Intensity	Functional Group Assignment	Diagnostic Value
3400 - 3200	Flat / Absent	-	Sulfonic OH (Absence)	Confirms no hydrolysis [1]
2950 - 2850	Sharp	Weak	C-H (Aliphatic)	Methoxy group confirmation
1690	Sharp	Strong	C=O stretch	Conjugated carboxylic acid
1625	Sharp	Medium	C=C stretch	Conjugated alkene
1370	Sharp	Strong	Asymmetric -SO₂-	Sulfonyl chloride core [3]
1170	Sharp	Strong	Symmetric -SO₂-	Sulfonyl chloride core [3]
375	Sharp	Medium	S-Cl stretch	Halogen confirmation [2]

Nuclear Magnetic Resonance (NMR) Profiling

Once the sample passes the IR gate, NMR profiling can proceed. The causality of the NMR splitting pattern is driven by the 1,3,4-trisubstitution of the aromatic ring and the stereochemistry of the alkene.

The methoxy group at C-4 is a strong electron donor (+M effect), shielding the ortho proton (H-5). Conversely, the chlorosulfonyl group at C-3 is strongly electron-withdrawing (-I, -M), heavily deshielding the isolated H-2 proton. The (2E) geometry of the acrylic acid is definitively proven by the large trans-coupling constant (J ≈ 16.0 Hz) between the alkene protons[3].

Protocol 2: Anhydrous NMR Acquisition

• Hardware Prep: Dry NMR tubes and caps in an oven at 120°C overnight; cool in a vacuum desiccator.

• Solvent Selection: Prepare a 15-20 mg/mL solution using strictly anhydrous CD₃CN or CDCl₃ (stored over 3Å molecular sieves). Do not use standard DMSO-d₆, as its hygroscopic nature will induce in-tube solvolysis.

• Sample Prep: Transfer the solution to the NMR tube inside a glovebox and seal hermetically with Parafilm.

• ¹H Acquisition: Acquire ¹H NMR (minimum 16 scans). Use a 10-second relaxation delay (D1) to ensure accurate integration of the carboxylic acid proton, which relaxes slowly.

• ¹³C Acquisition: Acquire ¹³C NMR (minimum 512 scans) using composite pulse decoupling (e.g., WALTZ-16).

• Processing: Process data with a 0.3 Hz exponential line broadening function for ¹H and 1.0 Hz for ¹³C to optimize the signal-to-noise ratio without obscuring fine J-couplings.

Table 2: Predicted ¹H NMR Data (CD₃CN, 400 MHz)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J)	Integration	Structural Assignment
-COOH	~12.00	br s	-	1H	Carboxylic acid (exchangeable)
H-2	8.15	d	2.0 Hz	1H	Aromatic (ortho to -SO₂Cl, meta to H-6)
H-6	7.80	dd	8.5, 2.0 Hz	1H	Aromatic (ortho to acrylic, ortho to H-5)
H-β	7.70	d	16.0 Hz	1H	Alkene (β to COOH, trans geometry)
H-5	7.15	d	8.5 Hz	1H	Aromatic (ortho to -OCH₃)
H-α	6.45	d	16.0 Hz	1H	Alkene (α to COOH, trans geometry)
-OCH₃	3.98	s	-	3H	Methoxy group

Mass Spectrometry (HRMS) Considerations

Standard LC-MS workflows utilizing Electrospray Ionization (ESI) in protic solvents (Water/Acetonitrile with 0.1% Formic Acid) are contraindicated for this molecule. The LC conditions will rapidly hydrolyze the chlorosulfonyl group, resulting in a false parent mass corresponding to the sulfonic acid (M - 35.5 + 17).

Corrective Action: To observe the true molecular ion of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, analysts must utilize Electron Ionization (EI) via a Direct Insertion Probe (DIP) or Atmospheric Pressure Chemical Ionization (APCI) in strictly non-aqueous carrier solvents (e.g., dry toluene or hexane).

Under EI conditions, the molecule will exhibit a highly characteristic fragmentation pathway:

• Isotope Pattern: The parent ion will display a classic 3:1 isotopic ratio due to the ³⁵Cl and ³⁷Cl isotopes.

• Primary Fragmentation: Rapid loss of the chlorine radical [M - 35]⁺ / [M - 37]⁺.

• Secondary Fragmentation: Subsequent extrusion of sulfur dioxide [M - 35 - 64]⁺ to yield a stabilized methoxyphenylacrylic acid carbocation.

Sources

• 1. 1-Octanesulfonyl chloride | 7795-95-1 | Benchchem [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. 1-Octanesulfonyl chloride | 7795-95-1 | Benchchem [benchchem.com]
• 4. 3-Fluoro-2-nitrobenzene-1-sulfonyl Chloride|CAS 1193390-56-5 [benchchem.com]

The Synthesis and Characterization of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid: A Proposed Pathway and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a compound of interest due to its structural motifs, which are present in various biologically active molecules. The combination of an acrylic acid, a methoxy group, and a chlorosulfonyl group suggests potential applications in medicinal chemistry and materials science. This guide outlines a proposed synthetic pathway for the discovery and synthesis of this target molecule, based on established and reliable organic chemistry transformations. Detailed experimental protocols, characterization methods, and expected analytical data are provided to facilitate its synthesis and verification.

Introduction: Rationale and Potential Significance

This guide provides a comprehensive and scientifically grounded approach to the synthesis and characterization of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, enabling researchers to explore its potential applications.

Proposed Synthetic Pathway

A plausible and efficient two-step synthetic route to the target compound is proposed, starting from the commercially available (2E)-3-(4-methoxyphenyl)acrylic acid (also known as 4-methoxycinnamic acid). This pathway involves an initial chlorosulfonation of the aromatic ring followed by the introduction of the acrylic acid side chain.

Figure 1: Proposed synthesis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

The key transformation in this proposed synthesis is the electrophilic aromatic substitution reaction, specifically chlorosulfonation, on the electron-rich 4-methoxyphenyl ring of the starting material. The methoxy group is an ortho-, para-directing activator, and due to steric hindrance from the acrylic acid side chain, the chlorosulfonyl group is expected to be introduced at the ortho position to the methoxy group.

Detailed Experimental Protocol

This protocol is a hypothetical procedure based on standard laboratory techniques for chlorosulfonation reactions.

3.1. Synthesis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

• Materials:

  • (2E)-3-(4-methoxyphenyl)acrylic acid

  • Chlorosulfonic acid (ClSO₃H)

  • Dichloromethane (CH₂Cl₂) (anhydrous)

  • Ice bath

  • Magnetic stirrer

  • Round-bottom flask

  • Dropping funnel

  • Drying tube (e.g., with calcium chloride)

  • Rotary evaporator

  • Büchner funnel and filter paper

  • Deionized water

• Procedure:

  • In a clean, dry 250 mL round-bottom flask equipped with a magnetic stir bar and a drying tube, dissolve (2E)-3-(4-methoxyphenyl)acrylic acid (1 equivalent) in anhydrous dichloromethane (10 volumes).

  • Cool the solution to 0 °C using an ice bath.

  • While stirring vigorously, add chlorosulfonic acid (2-3 equivalents) dropwise via a dropping funnel over a period of 30-60 minutes. Caution: Chlorosulfonic acid is highly corrosive and reacts violently with water. This step should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours, monitoring the progress of the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, slowly and carefully pour the reaction mixture onto crushed ice with stirring. This will quench the excess chlorosulfonic acid.

  • The crude product should precipitate out of the aqueous solution. Collect the solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold deionized water to remove any remaining acid.

  • Dry the crude product under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain the pure (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

Characterization and Data

To confirm the identity and purity of the synthesized compound, a combination of spectroscopic and analytical techniques should be employed.

Table 1: Expected Analytical Data for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Analysis	Expected Results
Appearance	White to off-white solid
Molecular Formula	C₁₀H₉ClO₅S
Molecular Weight	276.70 g/mol
Melting Point	To be determined experimentally
¹H NMR	Signals corresponding to aromatic, vinylic, and methoxy protons. The aromatic protons will show a splitting pattern consistent with a 1,2,4-trisubstituted benzene ring.
¹³C NMR	Signals for the carboxylic acid carbon, vinylic carbons, aromatic carbons (including those attached to the methoxy and chlorosulfonyl groups), and the methoxy carbon.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight. The isotopic pattern for chlorine (³⁵Cl and ³⁷Cl) should be observable.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carboxylic acid and the S=O stretches of the chlorosulfonyl group.
Elemental Analysis	Calculated: C, 43.41%; H, 3.28%; Cl, 12.81%; O, 28.91%; S, 11.59%. Found: To be determined experimentally.

Conclusion

This technical guide provides a scientifically sound and detailed roadmap for the synthesis and characterization of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. Although no direct literature for this specific molecule was found, the proposed synthetic pathway leverages well-established and reliable chemical transformations. The provided experimental protocol and characterization data will serve as a valuable resource for researchers and scientists interested in exploring the potential of this novel compound in drug discovery and other scientific disciplines. The successful synthesis and subsequent biological evaluation of this molecule could lead to the discovery of new therapeutic agents or valuable chemical probes.

References

While there are no direct references for the target compound, the following literature provides examples of similar synthetic transformations and characterization techniques that support the proposed methodology.

• For general procedures on chlorosulfonation of aromatic compounds: "Advanced Organic Chemistry: Part B: Reaction and Synthesis" by Francis A. Carey and Richard J. Sundberg.

• For examples of Perkin or similar condensation reactions to form acrylic acids

  • A group of (E)-3-(4-methanesulfonylphenyl)acrylic acids possessing a substituted-phenyl ring... were prepared using a stereospecific Perkin condensation reaction.[1]

• For characterization of similar acrylic acid derivatives

  • Spectroscopic data (¹H NMR, ¹³C NMR, HRMS) for various (E)-3-(3-methoxy-4-substituted phenyl)-acrylic acid derivatives are available.[2]

  • Crystal structure and characterization of (E)-2,3-Bis(4-methoxyphenyl)acrylic acid has been reported.[3][4]

• For general information on the synthesis of acrylic acid derivatives

  • Patents often describe various synthetic routes for related compounds.[5][6]

Sources

• 1. Design, synthesis, and biological evaluation of (E)-3-(4-methanesulfonylphenyl)-2-(aryl)acrylic acids as dual inhibitors of cyclooxygenases and lipoxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of (<i>E</i>)-3-(3-methoxy-4-substituted phenyl)-acrylic acid derivatives: Role of compound S17 in regulating lipid accumulation <i>via</i> AMPK activation - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. (E)-2,3-Bis(4-methoxy­phen­yl)acrylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN107266316A - It is a kind of（E) 2 (2 chloromethyl phenyl) 3 methoxy-methyl acrylate synthesis technique - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

In-Depth Technical Guide: Structural Analysis, Synthesis, and Applications of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Executive Summary

In modern medicinal chemistry and drug development, bifunctional molecular scaffolds are highly prized for their ability to facilitate divergent synthesis and rapid library generation. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (CAS: 610258-89-4) is a prime example of such a building block. Combining a rigid, stereodefined (E)-acrylic acid moiety with a highly electrophilic chlorosulfonyl group, this compound serves as a critical intermediate for synthesizing complex sulfonamides, amides, and esters.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic chemical properties. We will dissect the structural causality that dictates its synthesis, provide a field-proven and self-validating experimental protocol for its generation via chlorosulfonation, and explore its strategic applications in pharmaceutical development.

Chemical Identity and Structural Analysis

The utility of this compound stems directly from its structural topology. The methoxy group acts as a strong electron-donating group (EDG), enriching the electron density of the aromatic ring. The trans-acrylic acid tail provides a rigid spatial vector, which is frequently exploited in rational drug design to restrict conformational flexibility and enhance target binding affinity.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]prop-2-enoic acid
CAS Registry Number	610258-89-4[1]
Molecular Formula	C10H9ClO5S[2]
Molecular Weight	276.69 g/mol [2]
Structural Class	Cinnamic acid derivative / Aryl sulfonyl chloride
Key Functional Groups	(E)-Alkene, Carboxylic Acid, Methoxy, Sulfonyl Chloride
Stability	Highly moisture-sensitive (hydrolyzes to sulfonic acid)

Mechanistic Insights into Synthesis (Chlorosulfonation)

The synthesis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is achieved via the direct chlorosulfonation of 4-methoxycinnamic acid. Understanding the regiospecificity of this reaction requires an analysis of electrophilic aromatic substitution ( SE​Ar ) dynamics.

The Causality of Regioselectivity: The methoxy group ( −OCH3​ ) at the C-4 position is strongly activating via resonance, directing incoming electrophiles to its ortho and para positions. Because the para position (C-1) is covalently blocked by the acrylic acid moiety, the electrophilic attack is forced exclusively to the ortho position (C-3)[3].

Chlorosulfonic acid ( ClSO3​H ) plays a dual role in this mechanism. It first acts as a sulfonating agent to generate a sulfonic acid intermediate. Subsequently, excess ClSO3​H acts as a chlorinating agent, converting the sulfonic acid into the target sulfonyl chloride[4].

Caption: Electrophilic aromatic chlorosulfonation mechanism of 4-methoxycinnamic acid.

Experimental Protocol: Synthesis and Isolation

The following procedure outlines a robust, scalable method for synthesizing the title compound. It incorporates self-validating steps to ensure high yield and purity while mitigating the severe hazards associated with ClSO3​H .

Step-by-Step Methodology

• Preparation & Thermal Control: In a flame-dried, multi-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an acid gas scrubber, add 5.0 equivalents of pure chlorosulfonic acid. Cool the flask to 0–5 °C using an ice-water bath. Expert Insight: Strict thermal control during this step is non-negotiable. The initial sulfonation is violently exothermic. Allowing the temperature to spike will induce polymerization of the sensitive acrylic acid double bond and promote undesired polysulfonation[5].

• Substrate Addition: Slowly add 1.0 equivalent of 4-methoxycinnamic acid portion-wise over 30–45 minutes. Maintain the internal temperature strictly below 5 °C.

• Reaction Maturation: Once the addition is complete, remove the ice bath. Gradually heat the mixture to 40–45 °C and maintain for 2 hours. Expert Insight: The conversion of the intermediate sulfonic acid to the sulfonyl chloride requires thermal energy to overcome the activation barrier. The cessation of HCl gas bubbling is a reliable macroscopic indicator that the chlorination phase is complete[4].

• Self-Validating TLC Monitoring: Do not spot the highly reactive reaction mixture directly onto a silica TLC plate, as the sulfonyl chloride will rapidly hydrolyze to the baseline-sticking sulfonic acid, giving a false negative for reaction progress. Validation Step: Quench a 10 µL micro-aliquot into 0.5 mL of anhydrous methanol containing one drop of triethylamine. This instantly converts the sulfonyl chloride into a stable methyl sulfonate ester, which can be accurately tracked via TLC or LC-MS.

• Kinetic Quenching: Transfer the cooled reaction mixture to an addition funnel and add it dropwise to a vigorously stirred beaker of crushed ice (at least 10x volume relative to the acid). Expert Insight: Why ice and not cold water? Sulfonyl chlorides are highly susceptible to hydrolysis. Quenching directly onto crushed ice keeps the localized temperature near 0 °C, kinetically freezing the hydrolysis pathway of the product while the excess ClSO3​H violently reacts with the melting ice to form H2​SO4​ and HCl .

• Isolation & Storage: Collect the precipitated pale-yellow solid via vacuum filtration. Wash the filter cake with ice-cold water until the filtrate is pH neutral. Dry the product under high vacuum in a desiccator containing P2​O5​ . Store under argon at -20 °C to prevent moisture-induced degradation.

Applications in Drug Discovery & Development

The true value of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid lies in its orthogonality. The sulfonyl chloride and the carboxylic acid can be reacted independently, allowing for divergent synthetic workflows.

• Sulfonamide Library Generation: The −SO2​Cl group reacts rapidly with primary and secondary amines in the presence of a non-nucleophilic base (e.g., triethylamine or DIPEA) to form sulfonamides. The sulfonamide motif is a privileged pharmacophore present in numerous FDA-approved therapeutics, including antibacterial agents, COX-2 inhibitors, and carbonic anhydrase inhibitors.

• Amide/Ester Derivatization: Following sulfonamide formation, the alpha,beta-unsaturated carboxylic acid can be activated using standard peptide coupling reagents (e.g., HATU, EDC/HOBt) to form amides, or reacted with alcohols to form esters.

Caption: Divergent synthetic workflows leveraging the bifunctional nature of the core.

Analytical Characterization Standards

To verify the integrity of the synthesized or purchased compound, researchers should rely on the following analytical benchmarks:

• 1 H NMR ( DMSO−d6​ or CDCl3​ ): The methoxy protons will appear as a sharp singlet integrating to 3H around δ 3.9 ppm. The vinylic protons of the (E)-acrylic acid moiety will appear as two distinct doublets exhibiting a large coupling constant ( J≈16 Hz) around δ 6.4 ppm and δ 7.7 ppm, confirming the trans stereochemistry.

• Mass Spectrometry (LC-MS): Direct ESI-MS analysis of sulfonyl chlorides is notoriously difficult due to rapid hydrolysis in the LC mobile phase. Analysts will typically observe the sulfonic acid mass [M−Cl+OH]− ( m/z ~257 in negative ion mode). For accurate intact mass confirmation, pre-column derivatization with a volatile amine (e.g., butylamine) is highly recommended.

References

• (2E)-3-[3-(CHLOROSULFONYL)
• (2E)-3-[3-(chlorosulfonyl)
• Benzenesulfonyl chloride - Organic Syntheses Procedure Organic Syntheses URL
• National Institutes of Health (PMC)
• Mechanism and Kinetics of Sulfonation of Polystyrene−Butadiene Rubber with Chlorosulfonic Acid ACS Publications URL

Sources

• 1. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]prop-2-enoic acid | 610258-89-4 | Buy Now [molport.com]
• 2. (2E)-3-[3-(CHLOROSULFONYL)-4-METHOXYPHENYL]ACRYLIC ACID [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Novel Sulfonamide Derivatives from (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of a diverse library of sulfonamide derivatives commencing from the versatile building block, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. The sulfonamide moiety is a privileged scaffold in medicinal chemistry, present in a wide array of therapeutic agents, including antibacterial, diuretic, and anticonvulsant drugs.[1][2][3] This protocol offers a robust and adaptable methodology for the construction of novel chemical entities with potential biological activity.

The strategic inclusion of an acrylic acid functional group on the starting material provides a valuable vector for subsequent chemical modifications, enabling the generation of a broad range of derivatives for structure-activity relationship (SAR) studies. This guide is designed to provide not only a step-by-step experimental procedure but also the underlying scientific rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the chemical transformation.

Core Principles and Reaction Mechanism

The fundamental transformation described herein is the reaction of a sulfonyl chloride with a primary or secondary amine to form a sulfonamide.[2][4][5] This reaction is a classic and highly reliable method for carbon-sulfur bond formation.

The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. The presence of a non-nucleophilic base, such as triethylamine or pyridine, is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation.[1][4]

Reaction Scheme:

The choice of amine (R1R2NH) is vast, allowing for the introduction of a wide variety of substituents and the exploration of diverse chemical space. The acrylic acid moiety is generally stable under these reaction conditions; however, care should be taken to avoid harsh conditions that could lead to polymerization or other side reactions.[6]

Visualizing the Synthetic Workflow

To provide a clear overview of the entire process, from starting materials to the purified product, the following workflow diagram has been generated.

Caption: Workflow for the synthesis of sulfonamides from (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

Detailed Experimental Protocol

This protocol outlines a general procedure for the synthesis of sulfonamides from (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. The quantities can be scaled as needed, with appropriate adjustments to glassware and solvent volumes.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Quantity (for 1 mmol scale)	Notes
(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid	(Not available)	276.68 g/mol	277 mg (1.0 mmol)	Starting material. Ensure it is dry.
Primary or Secondary Amine	Varies	Varies	1.1 mmol	Use a high-purity amine.
Triethylamine (TEA)	121-44-8	101.19 g/mol	0.21 mL (1.5 mmol)	Anhydrous, freshly distilled is preferred.
Dichloromethane (DCM)	75-09-2	84.93 g/mol	10-20 mL	Anhydrous.
1 M Hydrochloric Acid (HCl)	7647-01-0	36.46 g/mol	As needed	For work-up.
Saturated Sodium Bicarbonate Solution	144-55-8	84.01 g/mol	As needed	For work-up.
Brine (Saturated NaCl solution)	7647-14-5	58.44 g/mol	As needed	For work-up.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	7757-82-6 / 7487-88-9	142.04 g/mol / 120.37 g/mol	As needed	For drying the organic layer.
Silica Gel	7631-86-9	60.08 g/mol	As needed	For column chromatography (230-400 mesh).

Step-by-Step Procedure

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary or secondary amine (1.1 equivalents) and triethylamine (1.5 equivalents) in anhydrous dichloromethane.[1][2]

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. To this stirred solution, add a solution of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (1.0 equivalent) in anhydrous dichloromethane dropwise over a period of 15-20 minutes. Maintain the temperature at 0 °C during the addition to control the exothermic reaction.[1][2]

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.[1][2]

• Work-up:

  • Once the reaction is complete, dilute the mixture with dichloromethane.

  • Wash the organic layer sequentially with 1 M HCl, water, and brine.[1][2] The acidic wash removes excess amine and triethylamine hydrochloride salt. The brine wash helps to break up any emulsions.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude sulfonamide.[1][2]

• Purification: The crude product is then purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure sulfonamide derivative.[2][7] The polarity of the eluent will depend on the specific sulfonamide synthesized.

Safety and Handling Precautions

Working with sulfonyl chlorides and amines requires strict adherence to safety protocols due to their hazardous nature.

Sulfonyl Chlorides

• Corrosive: Sulfonyl chlorides are corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[8]

• Water Reactive: They react exothermically with water and moisture to produce corrosive hydrochloric acid.[8][9] Always handle in a dry environment and use anhydrous solvents.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[8][10] All manipulations should be performed in a certified chemical fume hood.[8]

Amines

• Toxicity and Corrosivity: Many amines are toxic and corrosive. Avoid inhalation of vapors and skin contact.[11]

• Storage: Store amines in a cool, well-ventilated area away from incompatible materials such as acids and oxidizing agents.[11]

• Handling: Use a chemical fume hood when working with volatile amines.[11]

Quenching and Waste Disposal

• Quenching: Any unreacted sulfonyl chloride in the reaction mixture should be carefully quenched before disposal. This can be achieved by slowly adding the reaction mixture to a cold, stirred solution of sodium bicarbonate.[8]

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive sulfonyl chloride (hydrolyzed).	Ensure starting material is dry and use anhydrous conditions.
Low reactivity of the amine.	Increase reaction temperature or use a more forcing base like DBU.
Insufficient base.	Ensure at least 1.5 equivalents of base are used.
Multiple Products Observed by TLC	Side reactions involving the acrylic acid moiety.	Maintain low reaction temperatures and avoid prolonged reaction times.
Impure starting materials.	Purify starting materials before use.
Difficulty in Purification	Product is very polar and streaks on the silica gel column.	Try a different stationary phase (e.g., alumina) or a different solvent system for chromatography.[7]
Product co-elutes with impurities.	Optimize the eluent system for column chromatography with careful TLC analysis.[7]

Conclusion

This application note provides a detailed and robust protocol for the synthesis of a diverse range of sulfonamide derivatives from (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. By understanding the underlying chemical principles and adhering to the outlined procedures and safety precautions, researchers can effectively utilize this versatile building block to generate novel compounds for various applications in drug discovery and materials science.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride.
• Al-Masoudi, N. A., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI.
• ResearchGate. (n.d.). Synthesis of sulfonamides using sulfonyl chloride and a base.
• Reddy, P. V. N., et al. (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC - NIH.
• Macmillan Group - Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• (n.d.). What are the Health and Safety Guidelines for Using Amines?.
• Angewandte Chemie. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• Benchchem. (n.d.). Technical Support Center: Purification of Sulfonamide Derivatives by Column Chromatography.
• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Sulfonamides from 3-(4-(Chlorosulfonyl)phenyl)propanoic Acid.
• Cole-Parmer. (2005). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet.
• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.
• MDPI. (2025). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives.
• Sarcouncil Journal of Biomedical Sciences. (2026). Synthesis and Structural Determination of Several Sulfonamides Synthesized From Nitrov.
• (n.d.). Reactions of Amines.
• Leonori, D., et al. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. PMC.
• The Royal Society of Chemistry. (n.d.). Supporting Information A new convenient synthetic route towards 2-(hetero)aryl-substituted thieno[3,2-b]indoles using Fischer indolization.
• PMC. (n.d.). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs.
• Google Patents. (n.d.). US4859796A - Reacting a (meth)acrylic anhydride with a diamine to form a n-dialkylaminoalkyl(meth)acrylamide.
• MDPI. (2023). Isoamyl (E)-3-(3,4-Dimethoxyphenyl)acrylate.
• Organic Syntheses Procedure. (n.d.). preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides.
• ResearchGate. (2024). Sulfonamide derivatives: Synthesis and applications.

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• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. diplomatacomercial.com [diplomatacomercial.com]

Application Note: Advanced Solid-Phase Peptide Synthesis (SPPS) Using (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic Acid

Target Audience: Researchers, therapeutic peptide scientists, and drug development professionals. Focus: Orthogonal on-resin macrocyclization, peptide stapling, and bifunctional derivatization.

Executive Summary & Chemical Rationale

The demand for structurally constrained peptides with high proteolytic stability has driven the development of novel bifunctional linkers. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a highly specialized, rigid bifunctional reagent designed for orthogonal solid-phase peptide synthesis (SPPS).

This reagent features two distinct reactive moieties separated by a rigid aromatic and trans-alkene backbone:

• A Chlorosulfonyl Group (-SO₂Cl): Highly electrophilic, enabling rapid and irreversible sulfonamide formation with primary or secondary amines[1].

• An Acrylic Acid Group (-COOH): A carboxylic acid that can be activated for standard amide coupling, or utilized post-cleavage as a Michael acceptor for thiol-click chemistry[2].

Causality in Experimental Design (Expertise & Experience)

The structural design of this molecule dictates its application. The electron-donating 4-methoxy group stabilizes the aromatic ring and modulates the reactivity of the adjacent 3-chlorosulfonyl group, ensuring stable sulfonamide bonds that are completely resilient to standard acidic cleavage conditions (e.g., 95% TFA)[3]. Furthermore, the rigid (2E)-geometry imposes a strict spatial constraint, making this reagent exceptional for peptide stapling (e.g., cross-linking an N-terminal amine to a side-chain lysine) to induce α-helical conformations.

Because sulfonyl chlorides react spontaneously with amines, whereas carboxylic acids require activation, this reagent offers absolute chemoselectivity . Sulfonylation can be performed first without protecting the acrylic acid, followed by controlled activation of the acrylic acid for macrocyclization.

Chemoselective Reactivity & Workflow

To prevent cross-reactivity and polymerization, the order of operations is critical. Sulfonylation must always precede amide activation.

Chemoselective reactivity pathways of the bifunctional reagent.

Self-Validating Experimental Protocols

The following protocols describe an on-resin macrocyclization workflow. Every step is designed as a self-validating system , ensuring that failure at any stage is immediately detected before proceeding.

Protocol 1: Chemoselective On-Resin Sulfonylation

Objective: Anchor the bifunctional reagent to the N-terminal amine via a sulfonamide bond.

• Resin Preparation: Swell the resin-bound peptide (containing a free N-terminal amine and an Mtt-protected Lysine) in anhydrous Dichloromethane (DCM) for 30 minutes.

• Reagent Preparation: Dissolve 3.0 equivalents of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in a minimal volume of anhydrous DCM.

• Base Addition: Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to the reagent solution.

• Coupling: Add the mixture to the resin and agitate at room temperature for 2 hours.

• Washing: Drain the reaction vessel and wash the resin sequentially with DCM (3x), DMF (3x), and DCM (3x).

• Validation (Kaiser Test): Perform a Kaiser test on a few resin beads.

  • Causality Check: A negative result (colorless/yellow beads) confirms complete sulfonylation. If positive (blue), repeat steps 2-5.

Expert Insight: Why use anhydrous DCM instead of DMF? Sulfonyl chlorides are highly moisture-sensitive. In the presence of DMF and trace moisture, they can rapidly hydrolyze or form Vilsmeier-Haack-type intermediates, drastically reducing coupling efficiency[1].

Protocol 2: Orthogonal Deprotection of the Target Side-Chain

Objective: Expose the secondary attachment point (e.g., Lysine) for macrocyclization.

• Deprotection Cocktail: Prepare a solution of 1% Trifluoroacetic acid (TFA) and 5% Triisopropylsilane (TIPS) in DCM.

• Mtt Removal: Treat the resin with the cocktail for 2 minutes, then drain. The solution will turn bright yellow due to the release of the 4-methyltrityl (Mtt) cation[4].

• Validation (Visual & Chemical): Repeat the 2-minute treatments until the drained solution is completely colorless. Wash the resin with 5% DIPEA in DCM to neutralize the TFA salts, followed by DMF washes (5x).

Protocol 3: On-Resin Macrocyclization (Amide Activation)

Objective: Activate the acrylic acid moiety to couple with the newly exposed Lysine amine.

• Activation: To the resin, add 3.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC) and 3.0 equivalents of OxymaPure dissolved in amine-free DMF[5].

• Cyclization: Agitate the resin at room temperature for 12–16 hours. Intramolecular cyclizations are entropically disfavored and require extended reaction times.

• Validation (Micro-cleavage): Withdraw ~2 mg of resin. Treat with 100 µL of Cleavage Cocktail (95% TFA, 2.5% TIPS, 2.5% H₂O) for 1 hour. Evaporate, reconstitute in MeCN/H₂O, and analyze via LC-MS.

  • Causality Check: The mass spectrum must show the exact mass of the cyclized peptide (loss of H₂O relative to the linear precursor).

Expert Insight: Why DIC/Oxyma instead of HATU? During slow macrocyclizations, unreacted amines are exposed to the coupling reagents for extended periods. Uronium salts like HATU can react directly with the free amine, causing irreversible guanidinylation (capping) and terminating the synthesis. DIC/Oxyma completely eliminates this dead-end pathway.

Protocol 4: Global Cleavage and Deprotection

• Cleavage: Treat the resin with TFA/TIPS/H₂O (95:2.5:2.5 v/v/v) for 2.5 hours at room temperature[2].

• Precipitation: Filter the cleavage solution into cold diethyl ether to precipitate the macrocyclic peptide.

• Isolation: Centrifuge, wash the pellet twice with cold ether, and dry under a stream of nitrogen.

Logical workflow for orthogonal on-resin bifunctionalization and macrocyclization.

Quantitative Optimization & Troubleshooting

The following table summarizes the optimized parameters for utilizing (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, derived from empirical SPPS data.

Parameter	Sub-optimal Condition	Optimized Condition	Causality / Rationale
Sulfonylation Solvent	DMF	Anhydrous DCM	DMF promotes sulfonyl chloride hydrolysis and Vilsmeier side-reactions. DCM preserves electrophilicity.
Base Selection	Pyridine	DIPEA (6.0 eq)	Pyridine is often too weak for sterically hindered sulfonylation; DIPEA provides optimal kinetics without degrading the reagent.
Amide Activation	HATU / DIPEA	DIC / OxymaPure	HATU causes irreversible guanidinylation of the target amine during slow, entropically disfavored macrocyclizations.
Mtt Deprotection	5% TFA in DCM	1% TFA in DCM	Higher TFA concentrations risk premature cleavage of the peptide from highly acid-labile resins (e.g., 2-CTC resin)[5].

Troubleshooting Matrix

• Issue: Incomplete Sulfonylation (Positive Kaiser Test after Step 1).

  • Cause: Hydrolysis of the chlorosulfonyl group due to wet solvents.

  • Solution: Use strictly anhydrous DCM and fresh DIPEA. Ensure the reagent bottle has not been exposed to atmospheric moisture.

• Issue: LC-MS shows a mass corresponding to [M + 98 Da] after cyclization.

  • Cause: Guanidinylation of the Lysine amine by HATU/HBTU.

  • Solution: Switch strictly to carbodiimide-based activation (DIC/Oxyma).

• Issue: Low yield of the final macrocycle; presence of linear sulfonated peptide.

  • Cause: Incomplete macrocyclization due to steric hindrance or rigid peptide secondary structure.

  • Solution: Add a chaotropic agent (e.g., 0.1 M LiCl in DMF) during the cyclization step to disrupt hydrogen bonding networks and improve chain flexibility.

References

• 6[6] 2.5[5] 3.4[4] 4.2[2] 5.1[1]

• 3[3]

Sources

• 1. evitachem.com [evitachem.com]
• 2. On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solid-phase synthesis of reactive peptide crosslinker by selective deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]
• 6. peptide.com [peptide.com]

cross-coupling reaction conditions for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Application Note: Desulfinylative Cross-Coupling Strategies for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Executive Summary

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (CAS: 610258-89-4 / 926187-78-2) is a highly functionalized, privileged building block in medicinal chemistry[1][2]. While traditionally utilized as an electrophile for sulfonamide synthesis, the chlorosulfonyl moiety can be repurposed as a pseudohalide for transition-metal-catalyzed desulfinylative cross-coupling[3]. This approach enables the direct, late-stage construction of 3-aryl-4-methoxycinnamic acid derivatives without requiring pre-functionalized aryl halides. This guide details the mechanistic rationale, optimized quantitative conditions, and self-validating protocols for executing palladium-catalyzed Suzuki-Miyaura cross-couplings on this specific substrate.

Mechanistic Rationale & Electronic Considerations

The desulfinylative cross-coupling relies on the ability of a low-valent palladium catalyst to activate the S–Cl bond. The reaction initiates with the oxidative addition of the sulfonyl chloride to a Pd(0) species. Upon heating, the resulting intermediate undergoes a thermodynamically driven extrusion of sulfur dioxide (SO₂) gas, generating a highly reactive arylpalladium(II) chloride complex[3]. This complex subsequently undergoes transmetalation with an arylboronic acid, followed by reductive elimination to form the new C–C bond.

Substrate-Specific Challenges:

• Electronic Effects: The 4-methoxy group renders the aromatic ring electron-rich. Electron-rich sulfonyl chlorides are susceptible to premature reduction into sulfenyl chlorides, which can react with the boronic acid to form unwanted thioether byproducts[3]. To counteract this, sterically hindered carbene ligands or electron-rich phosphines are required to stabilize the Pd(II) intermediate.

• Chemoselectivity: The unprotected α,β-unsaturated carboxylic acid (acrylic acid moiety) contains an acidic proton that can quench the active catalyst. The strategic use of inorganic bases (e.g., Na₂CO₃) serves a dual purpose: it deprotonates the acid into a benign, soluble carboxylate salt in situ, and it activates the boronic acid for transmetalation[4].

Fig 1: Pd-catalyzed desulfinylative Suzuki-Miyaura catalytic cycle with SO2 extrusion.

Quantitative Reaction Optimization

The choice of base and ligand is the primary determinant of yield and chemoselectivity in sulfonyl chloride cross-couplings. The table below summarizes the causality of condition variations adapted from established desulfinylative coupling studies[4].

Catalyst System (mol%)	Base (Equiv)	Solvent / Temp	Mechanistic Observation / Yield
Pd₂(dba)₃ (1.5%) + Carbene Ligand (6%)	Na₂CO₃ (3.0)	THF, Reflux	Optimal (>80%) : Carbene prevents reduction; Na₂CO₃ protects acrylic acid.
Pd(PPh₃)₄ (10%)	K₂CO₃ (3.0)	THF, Reflux	Moderate (40-60%) : Significant homocoupling (thioether formation) observed.
Pd₂(dba)₃ (1.5%) + Carbene Ligand (6%)	NaOAc (3.0)	THF, Reflux	Poor (6%) : Weak base converts sulfonyl chloride into unreactive sulfonate.
Pd₂(dba)₃ (1.5%) + Carbene Ligand (6%)	Cs₂CO₃ (3.0)	THF, Reflux	Failed (0%) : Rapid decomposition of starting material prior to coupling.

Experimental Protocol: Desulfinylative Suzuki-Miyaura Coupling

This self-validating protocol outlines the synthesis of 3-aryl-4-methoxycinnamic acid derivatives.

Fig 2: Self-validating experimental workflow for the desulfinylative cross-coupling protocol.

Step-by-Step Methodology

Step 1: Reagent Assembly & Carboxylate Formation

• Action: In an oven-dried Schlenk flask, combine (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (1.0 equiv), the desired arylboronic acid (1.5 equiv), and anhydrous, finely powdered Na₂CO₃ (3.0 equiv).

• Causality: The excess Na₂CO₃ immediately deprotonates the acrylic acid, forming a sodium carboxylate. This protects the acidic proton from destroying the Pd(0) catalyst and simultaneously generates the required boronate complex for transmetalation[3].

Step 2: Catalyst Introduction & Degassing

• Action: Add Pd₂(dba)₃ (1.5 mol%) and an N-heterocyclic carbene ligand precursor (e.g., IMes·HCl, 6 mol%). Seal the flask and purge with argon. Inject anhydrous THF (0.2 M relative to substrate). Perform three freeze-pump-thaw cycles.

• Causality: Pd(0) is highly susceptible to oxidation by atmospheric O₂. Furthermore, the chlorosulfonyl group is sensitive to hydrolysis from ambient moisture, which would yield an unreactive sulfonic acid.

Step 3: Catalytic Heating (SO₂ Extrusion)

• Action: Heat the reaction mixture to a gentle reflux (65–70 °C) for 12–24 hours under a positive argon pressure.

• Causality: The extrusion of SO₂ from the Pd(II) intermediate is an endothermic process that requires elevated temperatures. Room temperature reactions will stall at the Ar-SO₂-Pd(II)-Cl stage[4].

Step 4: In-Process Control (IPC) & Self-Validation

• Action: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

• Validation: The reaction is complete when the starting material mass (m/z 276) disappears. A successful trajectory is validated by the appearance of the target biaryl mass. If a mass corresponding to[M - Cl + OH] (m/z 258) appears, it indicates moisture contamination (hydrolysis to sulfonic acid), and the solvent must be rigorously dried for future runs.

Step 5: Acidic Workup & Phase Partitioning

• Action: Cool the mixture to room temperature. Dilute with deionized water and wash the aqueous layer twice with ethyl acetate (EtOAc). Discard the organic layer.

• Causality: At this stage, the cross-coupled product exists as a water-soluble sodium carboxylate. Washing with EtOAc removes neutral impurities, unreacted boronic acid, and homocoupled byproducts, providing a highly efficient preliminary purification.

• Action: Carefully acidify the aqueous layer with 1M HCl until pH 2–3 is reached. Extract the precipitated free acid with fresh EtOAc (3x). Dry over MgSO₄ and concentrate in vacuo.

Step 6: Final Purification

• Action: Purify the crude residue via preparative HPLC (C18 column, H₂O/MeCN gradient with 0.1% TFA) to isolate the pure 3-aryl-4-methoxycinnamic acid derivative.

References

• Dubbaka, S. R., & Vogel, P. (2003). Palladium-Catalyzed Suzuki−Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Organic Letters, 5(24), 4659-4662.

• MolPort Chemical Database. (2023). (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]prop-2-enoic acid. MolPort-002-467-044.

• GuideChem. (2023). 926187-78-2 Chemical Properties and MSDS. GuideChem Database.

Sources

• 1. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]prop-2-enoic acid | 610258-89-4 | Buy Now [molport.com]
• 2. 页面加载中... [china.guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid as a Bifunctional Building Block in Drug Discovery

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Structural Rationale

In modern rational drug design, the selection of bifunctional building blocks is critical for the rapid assembly of structurally diverse, high-affinity ligands. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (Molecular Formula: C10H9ClO5S, MW: 276.69) represents a highly privileged scaffold. It integrates three distinct chemical features into a single, compact aromatic system:

• A highly reactive chlorosulfonyl group (-SO₂Cl) at the 3-position.

• An electron-donating methoxy group (-OCH₃) at the 4-position.

• An α,β-unsaturated carboxylic acid (acrylic acid) moiety at the 1-position.

This application note details the mechanistic utility of this building block, focusing on its dual capacity to generate sulfonamide-based metalloenzyme inhibitors and targeted covalent warheads.

Mechanistic Insights: The Power of Bifunctionality

As a Senior Application Scientist, I emphasize that successful library synthesis relies on understanding the causality behind a molecule's structural features. This building block is not just a random assembly of functional groups; it is a precision tool for targeted drug discovery.

The Sulfonamide Pharmacophore in Oncology

The conversion of the chlorosulfonyl group to a primary or secondary sulfonamide yields a classic zinc-binding group (ZBG)[1]. This is the cornerstone of designing Carbonic Anhydrase (CA) inhibitors. The 4-methoxy group plays a crucial causal role here: electronically, it modulates the pKa of the resulting sulfonamide, ensuring it remains deprotonated at physiological pH—a strict prerequisite for optimal coordination with the catalytic Zn²⁺ ion in the enzyme's active site[2][3].

Furthermore, the acrylic acid tail (forming a cinnamic acid derivative) acts as a rigid, planar spacer. When the sulfonamide coordinates the zinc ion, this tail extends outward to the entrance of the CA active site. Because the entrance region exhibits high amino acid sequence variability among the 15 human CA isoforms, this "tail approach" drives extreme selectivity for tumor-associated isoforms (hCA IX and XII) over off-target cytosolic isoforms (hCA I and II)[4][5].

The Acrylic Acid Moiety as a Covalent Warhead

Beyond its role as a spacer, the α,β-unsaturated carbonyl system of the acrylic acid is a privileged Michael acceptor. In the development of Targeted Covalent Inhibitors (TCIs), this moiety acts as an electrophilic warhead capable of forming irreversible covalent bonds with nucleophilic cysteine residues (e.g., in KRAS G12C or BTK)[6][7]. The dual presence of a directing group (the sulfonamide) and a covalent warhead (the acrylic acid) allows for the rapid assembly of highly potent TCI libraries.

Bifunctional reactivity of the building block enabling divergent synthetic pathways.

Experimental Workflows & Protocols

When utilizing a bifunctional molecule, chemoselectivity is the primary challenge. The highly electrophilic sulfonyl chloride must be reacted with an amine without triggering a premature Michael addition at the α,β-unsaturated double bond[8].

Quantitative Data: Reaction Condition Optimization

To establish the causality of our protocol choices, we evaluated various conditions for the chemoselective sulfonylation of the building block using a model primary amine.

Table 1: Optimization of Chemoselective Sulfonylation Conditions

Solvent System	Base	Temp (°C)	Yield of Sulfonamide (%)	Michael Addition Byproduct (%)	Rationale / Causality
DCM	TEA	25	45	35	High temperature and organic base promote amine attack on the α,β-unsaturated system.
DCM	TEA	0	78	5	Lowering the temperature kinetically suppresses the Michael addition pathway.
THF / H₂O	Na₂CO₃	0	85	< 2	Schotten-Baumann conditions prevent organic base-catalyzed side reactions.
Pyridine	None	25	60	15	Pyridine acts as both solvent and base but leads to moderate side reactions[8].

Protocol: Chemoselective Sulfonylation (Self-Validating System)

Based on the data above, the Schotten-Baumann biphasic system is the optimal route. This protocol is designed to be self-validating, ensuring high fidelity in library generation.

Reagents:

• (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (1.0 eq)

• Primary or Secondary Amine (1.1 eq)

• Sodium Carbonate (Na₂CO₃) (2.5 eq)

• THF / H₂O (1:1 v/v)

Step-by-Step Methodology:

• Preparation: Dissolve the amine and Na₂CO₃ in the aqueous phase (H₂O). Cool the vigorously stirring solution to 0 °C using an ice bath. Causality: The inorganic base deprotonates the amine hydrochloride (if applicable) and neutralizes the HCl generated during the reaction, while the low temperature suppresses Michael addition.

• Addition: Dissolve the chlorosulfonyl building block in anhydrous THF. Add this solution dropwise to the aqueous mixture over 15 minutes, maintaining the internal temperature below 4 °C.

• Reaction Monitoring (Self-Validation): Stir for 2 hours at 0 °C. Monitor the reaction via LC-MS.

  • Validation Checkpoint: The starting material exhibits a distinct isotopic pattern due to the chlorine atom (a 3:1 ratio for ³⁵Cl:³⁷Cl). Successful sulfonamide formation is definitively confirmed by the complete disappearance of this isotopic signature and a corresponding mass shift (M - 35.5 + Amine mass).

• Workup & Precipitation: Once complete, wash the biphasic mixture with Diethyl Ether (1x) to remove unreacted neutral organic impurities. Discard the organic layer.

• Acidification: Carefully acidify the aqueous layer to pH 3 using 1M HCl while stirring at 0 °C.

  • Causality: The acrylic acid moiety has a pKa of ~4.5. Dropping the pH to 3 ensures the carboxylic acid is fully protonated, driving the precipitation of the highly pure sulfonamide product from the aqueous phase.

• Isolation: Filter the resulting precipitate, wash with cold water, and dry under vacuum.

Visualizing the Molecular Logic: Target Engagement

Once the sulfonamide library is synthesized, the compounds act as potent inhibitors of tumor-associated Carbonic Anhydrase IX. The mechanism of action is a direct result of the building block's architecture.

Mechanism of Carbonic Anhydrase IX inhibition via sulfonamide zinc coordination.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Carbonic Anhydrase Inhibitors from Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Coumarin carbonic anhydrase inhibitors from natural sources - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. WO2022137240A1 - Methacrylamides protein binders and uses thereof - Google Patents [patents.google.com]
• 8. Fabrication and characterization of a new eco-friendly sulfonamide-chitosan derivative with enhanced antimicrobial and selective cytotoxicity properties - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating Cellular Landscapes: A Guide to the Synthesis and Application of Fluorescent Probes from (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Introduction: Unveiling the Potential of a Versatile Fluorogenic Scaffold

In the intricate world of cellular biology and drug discovery, fluorescent probes are indispensable tools, acting as beacons that illuminate specific molecules and processes within the complex milieu of living systems. The rational design of these probes hinges on the selection of a core scaffold that is not only intrinsically fluorescent or can be readily conjugated to a fluorophore but also possesses a reactive handle for specific targeting. This guide details the synthesis and application of a versatile chemical entity, (2E)-3-[3-chlorosulfonyl)-4-methoxyphenyl]acrylic acid , a molecule poised to be a cornerstone in the development of novel fluorescent probes.

The core structure, a cinnamic acid derivative, offers a unique combination of features. The acrylic acid moiety provides a potential site for further modification or can influence the probe's solubility and pharmacokinetic properties. The true power of this molecule, however, lies in the chlorosulfonyl group attached to the phenyl ring. This highly reactive sulfonyl chloride (-SO₂Cl) group serves as an electrophilic anchor, readily reacting with nucleophilic residues such as primary amines (-NH₂) and phenols (-OH) to form stable sulfonamides and sulfonate esters, respectively. This reactivity is the key to covalently linking this scaffold to a wide array of fluorescent reporter molecules or biomolecules of interest.

This document provides a comprehensive overview for researchers, chemists, and drug development professionals on the synthesis of this key intermediate and its subsequent elaboration into functional fluorescent probes. We will delve into the underlying chemical principles, provide detailed, step-by-step protocols, and showcase potential applications, thereby offering a complete roadmap for harnessing the power of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in your research endeavors.

Part 1: Synthesis of the Core Intermediate: (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Causality Behind the Synthetic Strategy

The methoxy group (-OCH₃) on the phenyl ring of 4-methoxycinnamic acid is an activating group and an ortho-, para-director in electrophilic aromatic substitution. This directing effect is crucial as it guides the incoming chlorosulfonyl group to the position ortho to the methoxy group, yielding the desired 3-substituted product. Chlorosulfonic acid is a powerful and readily available reagent for this transformation.

Visualizing the Synthesis

Caption: Synthetic scheme for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

Detailed Experimental Protocol: Synthesis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Disclaimer: This protocol involves the use of corrosive and hazardous chemicals. All procedures should be carried out by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves.

Materials:

• 4-Methoxycinnamic acid

• Chlorosulfonic acid

• Dichloromethane (DCM), anhydrous

• Ice

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of 4-methoxycinnamic acid in 100 mL of anhydrous dichloromethane. Cool the flask in an ice bath to 0 °C.

• Addition of Chlorosulfonic Acid: Carefully and slowly add 2.5 equivalents of chlorosulfonic acid to a dropping funnel. Add the chlorosulfonic acid dropwise to the stirred solution of 4-methoxycinnamic acid over a period of 30-45 minutes, ensuring the internal temperature does not rise above 5 °C. Vigorous gas evolution (HCl) will be observed.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2 hours.

• Quenching: Slowly and carefully pour the reaction mixture over a large beaker filled with crushed ice with constant stirring. This step must be performed with extreme caution as the reaction of excess chlorosulfonic acid with water is highly exothermic.

• Work-up: Once the ice has melted, transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold water (2 x 100 mL) and saturated aqueous sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid. Finally, wash with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid as a solid.

Characterization: The structure of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Preparation of Fluorescent Probes

With the core intermediate in hand, the next stage is to conjugate it with a suitable fluorescent reporter molecule. The choice of the fluorophore will dictate the photophysical properties of the final probe, such as its excitation and emission wavelengths. For this guide, we will focus on the reaction with a generic fluorescent amine to create a sulfonamide-linked probe.

Principle of the Reaction

The sulfonyl chloride group is highly electrophilic and reacts readily with the lone pair of electrons on the nitrogen atom of a primary or secondary amine. This nucleophilic substitution reaction results in the formation of a stable sulfonamide bond, covalently linking the cinnamic acid scaffold to the fluorophore. The reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the HCl byproduct.

Visualizing the Probe Synthesis

Caption: General scheme for the synthesis of a fluorescent probe.

Detailed Experimental Protocol: General Procedure for Fluorescent Probe Synthesis

Materials:

• (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

• A fluorescent amine (e.g., 7-amino-4-methylcoumarin)

• Anhydrous aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran)

• A non-nucleophilic base (e.g., Triethylamine or Pyridine)

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the fluorescent amine (1.0 equivalent) in the anhydrous solvent.

• Addition of Base: Add the non-nucleophilic base (1.2 equivalents) to the solution and stir for 5-10 minutes at room temperature.

• Addition of Core Intermediate: Dissolve (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (1.1 equivalents) in a minimal amount of the anhydrous solvent and add it dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The disappearance of the starting materials and the appearance of a new, fluorescent spot will indicate the formation of the product.

• Work-up: Once the reaction is complete, quench the reaction with water. Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer and purify the crude product by silica gel column chromatography to obtain the pure fluorescent probe.

Table 1: Representative Reaction Parameters

Parameter	Value
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)
Base	Triethylamine or Pyridine
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2-12 hours

Part 3: Characterization and Application of the Fluorescent Probe

Once synthesized and purified, the fluorescent probe must be thoroughly characterized to understand its properties and potential applications.

Characterization Techniques

• Spectroscopic Analysis:

  • UV-Visible Spectroscopy: To determine the absorption spectrum and the wavelength of maximum absorption (λ_abs_).

  • Fluorescence Spectroscopy: To determine the excitation and emission spectra, the wavelength of maximum emission (λ_em_), and the quantum yield (Φ_F_).

• Photophysical Properties:

  • Stokes Shift: The difference between the maximum absorption and emission wavelengths. A larger Stokes shift is generally desirable to minimize self-quenching and background interference.

  • Photostability: The probe's resistance to photobleaching upon prolonged exposure to excitation light.

• Purity and Identity:

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the probe.

  • Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identity of the probe.

Table 2: Hypothetical Photophysical Properties of a Synthesized Probe

Property	Value
λ_abs_ (nm)	350
λ_em_ (nm)	450
Stokes Shift (nm)	100
Quantum Yield (Φ_F_)	0.65

Application Protocol: Cellular Imaging

This protocol provides a general guideline for using the newly synthesized fluorescent probe for imaging in live cells. Optimization of probe concentration, incubation time, and imaging parameters will be necessary for specific cell types and applications.

Materials:

• Synthesized fluorescent probe stock solution (e.g., 1 mM in DMSO)

• Cell culture medium

• Live cells cultured on glass-bottom dishes or coverslips

• Phosphate-buffered saline (PBS)

• Fluorescence microscope equipped with appropriate filters

Procedure:

• Cell Seeding: Seed the cells on a suitable imaging substrate and allow them to adhere and grow to the desired confluency.

• Probe Loading: Prepare a working solution of the fluorescent probe in cell culture medium. The final concentration will need to be optimized but can typically range from 1 to 10 µM.

• Incubation: Remove the old medium from the cells and replace it with the probe-containing medium. Incubate the cells for a specific period (e.g., 15-60 minutes) at 37 °C in a CO₂ incubator.

• Washing: After incubation, remove the probe-containing medium and wash the cells with warm PBS (2-3 times) to remove any unbound probe.

• Imaging: Add fresh cell culture medium or PBS to the cells and image them using a fluorescence microscope. Use the appropriate excitation and emission filter sets corresponding to the probe's spectral properties.

Visualizing the Application Workflow

Caption: A typical workflow for cellular imaging with a fluorescent probe.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The successful synthesis of the core intermediate and the final probe can be unequivocally confirmed through standard analytical techniques. The functionality of the fluorescent probe is then validated through its successful application in cellular imaging, where specific localization or changes in fluorescence intensity in response to a biological event would confirm its utility. The reproducibility of these experiments is a cornerstone of their trustworthiness.

Conclusion and Future Directions

The (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid scaffold represents a powerful and versatile platform for the development of novel fluorescent probes. Its straightforward synthesis and the reactive nature of the sulfonyl chloride group allow for the facile incorporation of a wide range of fluorophores and targeting moieties. The resulting probes have the potential to be applied in a multitude of research areas, from basic cell biology to high-throughput drug screening. Future work could explore the derivatization of the acrylic acid moiety to further tune the probe's properties or to introduce additional functionalities. The principles and protocols outlined in this guide provide a solid foundation for researchers to embark on the exciting journey of designing and applying their own custom fluorescent probes.

References

The following is a list of general references that support the chemical principles and techniques described in this guide. Specific citations for the synthesis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid are not available as it is a novel proposed intermediate.

• Principles of Fluorescence Spectroscopy. Lakowicz, J. R. (2006). Springer. [Link]

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Smith, M. B., & March, J. (2020). Wiley. [Link]

• Chlorosulfonation of Aromatic Compounds. Cerfontain, H. (1968). Mechanistic Aspects in Aromatic Sulphonation and Desulphonation. Interscience Publishers. (A general reference for the reaction type).

Application Note: Synthesis and Isolation of (2E)-3-[3-(Chlorosulfonyl)-4-methoxyphenyl]acrylic Acid

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals Application: Generation of sulfonamide libraries, targeted covalent inhibitors, and advanced active pharmaceutical ingredient (API) intermediates.

Introduction and Strategic Rationale

Sulfonyl chlorides are highly versatile electrophiles in medicinal chemistry, primarily utilized for the synthesis of sulfonamides—a privileged pharmacophore in drug discovery. The target compound, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (Molecular Formula: C10H9ClO5S, MW: 276.69)[1], serves as a bifunctional building block. It features both a highly reactive sulfonyl chloride for amine functionalization and an α,β -unsaturated carboxylic acid (acrylic acid moiety) capable of undergoing Michael additions, amide couplings, or cross-metathesis.

The most atom-economical and scalable synthetic route to this compound is the direct electrophilic aromatic chlorosulfonation of the commercially available precursor, 4-methoxycinnamic acid (also known as (E)-3-(4-methoxyphenyl)prop-2-enoic acid)[2].

Mechanistic Regioselectivity

The success of this direct functionalization relies on the synergistic directing effects of the pre-existing substituents on the aromatic ring:

• Methoxy Group (-OCH3): A strong electron-donating group (EDG) via resonance, which activates the ring and directs electrophilic attack to the ortho and para positions.

• Acrylic Acid Group (-CH=CH-COOH): An electron-withdrawing group (EWG) that deactivates the ring and directs meta.

Because the para position relative to the methoxy group is already occupied by the acrylic acid moiety, the incoming electrophile is directed to the 3-position. This position is simultaneously ortho to the activating methoxy group and meta to the deactivating acrylic acid group, resulting in highly regioselective substitution.

Reaction Pathway Visualization

Reaction workflow for the regioselective chlorosulfonation of 4-methoxycinnamic acid.

Quantitative Reaction Parameters

To ensure complete conversion from the intermediate sulfonic acid to the final sulfonyl chloride, an excess of chlorosulfonic acid ( ClSO3​H ) is required. The first equivalent acts as the sulfonating agent, while subsequent equivalents act as the chlorinating agent.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
4-Methoxycinnamic acid	178.18	1.0	5.00 g (28.0 mmol)	Starting Material[3]
Chlorosulfonic acid	116.52	5.0	9.35 mL (140.3 mmol)	Reagent / Solvent
Dichloromethane (DCM)	84.93	-	20 mL	Co-solvent (Optional)
Crushed Ice	18.02	Excess	~200 g	Quenching Agent

Step-by-Step Experimental Protocol

Safety Warning: Chlorosulfonic acid is highly corrosive, reacts violently with water to release HCl and H2​SO4​ gases, and causes severe burns. All operations must be conducted in a high-performance fume hood using appropriate PPE (heavy-duty nitrile or neoprene gloves, face shield, and chemical apron).

Step 1: System Initialization and Reagent Addition

• Equip a 250 mL round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a drying tube (filled with anhydrous CaCl2​ ) to exclude atmospheric moisture.

• Add 4-methoxycinnamic acid (5.00 g, 28.0 mmol) to the flask. (Note: If the solid is clumpy, finely powder it prior to addition to maximize surface area for the heterogeneous initiation).[3]

• Cool the flask to 0 °C using an ice-water bath.

• Charge the dropping funnel with chlorosulfonic acid (9.35 mL, 140.3 mmol).

Step 2: Electrophilic Aromatic Substitution

• Causality of Addition Rate: Begin the dropwise addition of chlorosulfonic acid over 30 minutes. The reaction is highly exothermic. Rapid addition will cause localized heating, leading to polymerization of the acrylic acid moiety or poly-sulfonation.

• Once the addition is complete, maintain the reaction at 0 °C for an additional 30 minutes to allow the initial sulfonation to complete.

• Remove the ice bath and allow the reaction mixture to warm to ambient temperature (20–25 °C). Stir for 2 to 4 hours.

• In-process control: The mixture should transition to a homogeneous, viscous, dark amber solution as the solid precursor is consumed.

Step 3: Quenching and Precipitation

• Causality of the Ice Quench: Sulfonyl chlorides are susceptible to hydrolysis, reverting to sulfonic acids in the presence of water. However, hydrolysis is kinetically slow at near-freezing temperatures. Quenching must be done on crushed ice, not liquid water, to maintain a temperature below 5 °C and force the immediate precipitation of the hydrophobic sulfonyl chloride.

• Transfer the reaction mixture to a separatory addition funnel.

• Add the mixture dropwise into a vigorously stirred beaker containing 200 g of crushed ice.

• A white to off-white precipitate will form immediately upon contact with the ice.

Step 4: Isolation and Desiccation

• Vacuum filter the resulting suspension immediately through a sintered glass Buchner funnel to minimize the time the product spends in the aqueous environment.

• Wash the filter cake with three 30 mL portions of ice-cold distilled water to remove residual HCl and H2​SO4​ .

• Critical Drying Step: Do not dry the product in an oven, as elevated temperatures will accelerate hydrolysis with any residual moisture. Transfer the solid to a vacuum desiccator containing phosphorus pentoxide ( P2​O5​ ) or anhydrous calcium sulfate and dry under high vacuum for 24 hours.

Validation and Characterization

To validate the structural integrity of the self-validating system, the isolated product should be analyzed via Nuclear Magnetic Resonance (NMR) spectroscopy.

• 1H NMR (CDCl3): The successful functionalization at the 3-position is confirmed by the disappearance of the aromatic proton at the 3-position and the shift of the remaining protons. You should observe a distinct singlet for the isolated proton at the 2-position (between the methoxy and the acrylic acid group), and two doublets with ortho-coupling (~8.5 Hz) for the protons at the 5 and 6 positions. The trans-alkene protons of the acrylic acid will appear as two doublets with a large coupling constant ( J≈16 Hz).

References

• 1

• 3 3.2

Sources

• 1. (2E)-3-[3-(CHLOROSULFONYL)-4-METHOXYPHENYL]ACRYLIC ACID [chemicalbook.com]
• 2. 4-Methoxycinnamic Acid | C10H10O3 | CID 699414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Methoxycinnamic acid, predominantly trans 99 830-09-1 [sigmaaldrich.com]

Michael addition reactions involving (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Target Scaffold: (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid Application Areas: Targeted Covalent Inhibitors (TCIs), Heterobifunctional Crosslinking, and Bioconjugation.

Introduction & Mechanistic Rationale

In modern drug discovery and bioconjugation, heterobifunctional scaffolds are critical for linking distinct biological targets or creating tandem covalent warheads. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a highly versatile building block featuring two distinct electrophilic centers:

• A Chlorosulfonyl Group (-SO₂Cl): A "hard" electrophile that reacts rapidly with "hard" nucleophiles (e.g., amines) to form stable sulfonamides.

• An Acrylic Acid Moiety (-CH=CH-COOH): An α,β -unsaturated carbonyl that acts as a "soft" Michael acceptor, primed for 1,4-conjugate addition by "soft" nucleophiles like thiols[1].

The Chemoselectivity Challenge: According to the Hard-Soft Acid-Base (HSAB) principle, chemoselective functionalization of this molecule requires careful orchestration. The para-methoxy (-OCH₃) group exerts a strong electron-donating resonance (+M) effect, which slightly deactivates the β -carbon of the acrylic acid, making it a relatively weak Michael acceptor compared to unsubstituted variants. Conversely, the -SO₂Cl group is hyper-reactive. If a soft nucleophile (like a thiol) is introduced prematurely, it can cross-react with the sulfonyl chloride to form unstable thiosulfonates.

Therefore, the self-validating, field-proven workflow dictates a sequential functionalization strategy : the sulfonyl chloride must be reacted first (via sulfonamidation) to protect the site and build the core structure, leaving the acrylic acid intact for a subsequent, controlled Michael addition[2].

Reaction Pathways & Chemoselectivity

Figure 1: Chemoselectivity map based on Hard-Soft Acid-Base (HSAB) principles.

Quantitative Reactivity Profile

To design effective experimental protocols, it is crucial to understand the kinetic differences between the two reactive handles. The table below summarizes the optimal conditions and kinetics for each site.

Reactive Handle	Electrophile Type	Optimal Nucleophile	Optimal pH Range	Relative Reaction Half-Life	Primary Side Reaction
Chlorosulfonyl (-SO₂Cl)	Hard	Primary/Secondary Amines	Aprotic + Base	< 5 mins	Hydrolysis to sulfonic acid
Acrylic Acid (-CH=CH-COOH)	Soft	Thiolates (-S⁻)	7.4 - 8.5	2 - 12 hours	Premature polymerization

Experimental Protocols

The following protocols describe the sequential functionalization of the scaffold.

Figure 2: Sequential chemoselective functionalization workflow.

Protocol 1: Primary Functionalization (Chemoselective Sulfonamidation)

This step utilizes the extreme reactivity of the sulfonyl chloride while preserving the Michael acceptor for downstream applications.

Reagents:

• (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (1.0 equiv)

• Target Primary Amine (1.05 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the bifunctional scaffold (1.0 equiv) in anhydrous DCM (0.1 M concentration).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: Lowering the temperature suppresses the thermodynamic aza-Michael addition of the amine to the acrylic acid, enforcing strict kinetic control favoring the -SO₂Cl group.

• Base Addition: Add DIPEA (2.5 equiv) in one portion. Causality: DIPEA is a sterically hindered, non-nucleophilic base that neutralizes the HCl byproduct without acting as a competing nucleophile.

• Amine Addition: Dissolve the target primary amine (1.05 equiv) in a minimal volume of DCM and add dropwise over 15 minutes.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 2 hours.

• Workup: Wash the organic layer with 1M HCl (to remove excess amine and DIPEA), followed by brine. Dry over MgSO₄, filter, and concentrate in vacuo to yield the sulfonamide intermediate.

Protocol 2: Secondary Functionalization (Thiol-Michael Addition)

With the sulfonyl chloride safely converted to a stable sulfonamide, the acrylic acid can now be subjected to a thiol-Michael addition[2].

Reagents:

• Sulfonamide-acrylic acid intermediate (from Protocol 1) (1.0 equiv)

• Target Thiol (e.g., Cysteine-containing peptide or alkyl thiol) (1.2 equiv)

• Triethylamine (TEA) (0.1 equiv, catalytic)

• Methanol or DMF (depending on substrate solubility)

Step-by-Step Methodology:

• Preparation: Dissolve the sulfonamide intermediate in the chosen solvent (0.1 M).

• Thiol Addition: Add the target thiol (1.2 equiv) to the solution.

• Catalysis: Add catalytic TEA (0.1 equiv). Causality: The unactivated acrylic acid is a poor Michael acceptor due to the electron-donating para-methoxy group. TEA deprotonates the thiol to generate a highly nucleophilic thiolate anion (-S⁻), which is thermodynamically required to drive the 1,4-addition forward[1][2].

• Reaction: Stir the mixture at room temperature for 12–24 hours under an inert atmosphere (to prevent disulfide formation).

• Validation: Monitor the reaction via ¹H-NMR. The successful Michael addition is self-validating through the disappearance of the vinylic doublet-of-doublets (typically at ~6.4 ppm and ~7.6 ppm) and the emergence of upfield multiplet signals corresponding to the newly formed sp³ hybridized α and β carbons.

• Purification: Purify via preparative HPLC or flash chromatography.

Alternative Protocol: Direct C-Michael Addition (Preserving -SO₂Cl)

If the experimental design requires functionalizing the acrylic acid first while preserving the sulfonyl chloride, basic conditions cannot be used (as water/base will hydrolyze the -SO₂Cl). Instead, an acid-catalyzed Friedel-Crafts-type Michael addition using an electron-rich arene (e.g., indole) must be employed[3].

Methodology Summary: React the scaffold with indole (1.0 equiv) using a heterogeneous solid acid catalyst like Silica Sulfuric Acid (SSA) under solvent-free conditions or in dry DCM[3]. The acidic conditions activate the carbonyl oxygen, increasing the electrophilicity of the β -carbon, while leaving the sulfonyl chloride completely inert.

References

• Michael addition reaction - Wikipedia. Wikipedia, The Free Encyclopedia.1

• Thiol-Michael Addition Microparticles: Their Synthesis, Characterization, and Uptake by Macrophages. ACS Biomaterials Science & Engineering.2

• Silica Sulfuric Acid Promotes Aza-Michael Addition Reactions under Solvent-Free Condition as a Heterogeneous and Reusable Catalyst. Molecules (PMC).3

Sources

• 1. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Silica Sulfuric Acid Promotes Aza-Michael Addition Reactions under Solvent-Free Condition as a Heterogeneous and Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Bioconjugation Utilizing (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

A Senior Application Scientist's Guide to Harnessing a Dual-Reactivity Bioconjugation Reagent

Introduction: Unveiling the Potential of a Bifunctional Linker

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a unique reagent poised for significant applications in bioconjugation and drug development. Its structure presents two distinct electrophilic sites: a sulfonyl chloride and an α,β-unsaturated carboxylic acid. This dual reactivity opens up a versatile toolbox for covalently modifying biomolecules, offering the potential for both targeted and multifunctional conjugations. The methoxy group on the phenyl ring can also influence the reactivity of the sulfonyl chloride, potentially mitigating excessive reactivity.[1]

This guide provides a comprehensive overview of the potential bioconjugation techniques utilizing this reagent, with detailed protocols and expert insights to empower researchers in their endeavors. While direct literature on this specific molecule is emerging, the principles outlined herein are grounded in the well-established chemistry of sulfonyl halides and Michael acceptors.

Core Principles of Reactivity: A Tale of Two Electrophiles

The bioconjugation potential of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid stems from its two primary reactive functionalities: the sulfonyl chloride group and the acrylic acid moiety.

The Sulfonyl Chloride: A Versatile Electrophile for Nucleophilic Residues

The sulfonyl chloride group is a potent electrophile that can react with a variety of nucleophilic amino acid side chains. This reactivity is the foundation of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a powerful click chemistry tool.[2][3][4][5][6] While the user's molecule contains a sulfonyl chloride, which is generally more reactive than a sulfonyl fluoride, the underlying principles of targeting nucleophilic residues are similar.[7]

The primary targets for the sulfonyl chloride group on a protein are:

• Lysine: The primary amine of the lysine side chain is a strong nucleophile that readily attacks the electrophilic sulfur atom of the sulfonyl chloride, forming a stable sulfonamide bond.[3][8]

• Tyrosine: The hydroxyl group of tyrosine can also act as a nucleophile, leading to the formation of a sulfonate ester.[3][8]

• Histidine: The imidazole side chain of histidine is another potential target for modification by sulfonyl chlorides.[3]

• Serine and Threonine: The hydroxyl groups of these amino acids can also be targeted, particularly within the active sites of enzymes where their reactivity is enhanced.[8][9]

The reaction proceeds via a nucleophilic attack on the sulfur atom, leading to the displacement of the chloride ion and the formation of a stable covalent bond.

The Acrylic Acid Moiety: A Michael Acceptor for Cysteine

The acrylic acid functionality contains an electron-deficient β-carbon, making it a classic Michael acceptor. This electrophilic center is highly susceptible to attack by soft nucleophiles, most notably the thiol group of cysteine residues.[10][11][12] This reaction, known as a Michael addition, is a widely used strategy for cysteine-specific protein modification.[10][11][12] The reaction with cysteine results in a stable thioether linkage. The acrylic acid's reactivity can be influenced by pH, with higher pH values favoring the deprotonated and more nucleophilic thiolate form of cysteine.

The dual reactivity of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid allows for a choice of conjugation strategies depending on the desired outcome and the target biomolecule's composition.

Visualization of Reaction Mechanisms

Caption: Reaction mechanisms of the dual-reactive bioconjugation reagent.

Application Notes and Protocols

The following protocols provide a starting point for utilizing (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in bioconjugation experiments. Optimization of reaction conditions (e.g., pH, temperature, reagent stoichiometry) is recommended for each specific application.

Protocol 1: Protein Labeling via Sulfonyl Chloride Reaction with Lysine Residues

This protocol describes a general method for labeling a protein with (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid by targeting surface-accessible lysine residues.

Expertise & Experience: The choice of a slightly basic pH (8.0-9.0) is crucial as it deprotonates the ε-amino group of lysine, significantly enhancing its nucleophilicity towards the sulfonyl chloride. However, excessively high pH can lead to hydrolysis of the sulfonyl chloride, reducing conjugation efficiency. A molar excess of the reagent is used to drive the reaction to completion, but a very large excess should be avoided to minimize non-specific modifications.

Materials:

• Target protein (e.g., antibody, enzyme) in a suitable buffer (e.g., PBS, borate buffer)

• (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction buffer: 100 mM sodium borate or sodium bicarbonate, pH 8.5

• Quenching solution: 1 M Tris-HCl, pH 8.0

• Desalting column (e.g., PD-10) or dialysis cassette for purification

• Protein concentration assay kit (e.g., BCA)

Experimental Workflow:

Caption: General workflow for protein labeling via sulfonyl chloride reaction.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10-50 mM stock solution of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in anhydrous DMF or DMSO. This should be done immediately before use due to the moisture sensitivity of the sulfonyl chloride.

• Protein Preparation: Dissolve or exchange the target protein into the reaction buffer at a concentration of 1-10 mg/mL.

• Reaction Incubation: While gently vortexing the protein solution, add the desired molar excess (e.g., 10- to 50-fold) of the reagent stock solution. The final concentration of the organic solvent should ideally be less than 10% (v/v) to maintain protein stability. Incubate the reaction at room temperature for 1-4 hours with gentle mixing.

• Quenching: Add the quenching solution to a final concentration of 50-100 mM to consume any unreacted reagent. Incubate for an additional 30 minutes at room temperature.

• Purification: Remove the excess reagent and byproducts by passing the reaction mixture through a desalting column or by dialysis against a suitable buffer (e.g., PBS).

• Characterization: Determine the protein concentration of the purified conjugate. The degree of labeling can be assessed by techniques such as mass spectrometry (MALDI-TOF or ESI-MS) to observe the mass shift corresponding to the covalent modification. SDS-PAGE can be used to confirm the integrity of the conjugated protein.

Trustworthiness: This protocol includes a quenching step to ensure that any unreacted sulfonyl chloride is deactivated, preventing further modification during purification and storage. The purification step is critical for removing small molecule impurities that could interfere with downstream applications.

Protocol 2: Cysteine-Specific Protein Modification via Michael Addition

This protocol outlines a method for selectively targeting cysteine residues using the acrylic acid moiety of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

Expertise & Experience: For cysteine-specific modification, maintaining a pH between 6.5 and 7.5 is generally optimal. This pH range ensures that the cysteine thiol is sufficiently nucleophilic for the Michael addition while minimizing the reactivity of other nucleophilic residues like lysine with the sulfonyl chloride. The inclusion of a reducing agent like TCEP is important to prevent the formation of disulfide bonds between cysteine residues, ensuring their availability for conjugation.

Materials:

• Cysteine-containing protein

• (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

• Anhydrous DMF or DMSO

• Reaction buffer: 50 mM phosphate buffer, 150 mM NaCl, pH 7.0

• Tris(2-carboxyethyl)phosphine (TCEP)

• Desalting column or dialysis cassette

• Protein concentration assay kit

Step-by-Step Methodology:

• Protein Reduction (if necessary): If the protein contains disulfide bonds involving the target cysteine, pre-treat the protein with a 10-fold molar excess of TCEP for 30-60 minutes at room temperature to reduce the disulfide bonds.

• Reagent Preparation: Prepare a fresh stock solution of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in anhydrous DMF or DMSO as described in Protocol 1.

• Reaction Incubation: Add a 5- to 20-fold molar excess of the reagent stock solution to the protein solution. Incubate at room temperature for 2-4 hours or at 4°C overnight.

• Purification: Purify the conjugate using a desalting column or dialysis to remove unreacted reagent and TCEP.

• Characterization: Confirm the conjugation and assess the degree of labeling using mass spectrometry. The specificity of the modification can be analyzed by peptide mapping following enzymatic digestion of the protein.

Trustworthiness: The use of a milder pH and a reducing agent in this protocol enhances the selectivity for cysteine modification. The purification step is essential to obtain a clean conjugate for downstream applications.

Data Presentation: Summary of Potential Bioconjugation Reactions

Reactive Moiety	Target Amino Acid(s)	Resulting Linkage	Optimal pH Range
Sulfonyl Chloride	Lysine, Tyrosine, Histidine, Serine, Threonine	Sulfonamide, Sulfonate Ester	8.0 - 9.0
Acrylic Acid	Cysteine	Thioether	6.5 - 7.5

References

• Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2019). The Growing Applications of SuFEx Click Chemistry. Chemical Society Reviews, 48(17), 4731–4758. [Link]

• Mukherjee, H., Debreczeni, J., Breed, J., Tentarelli, S., Aquila, B., Dowling, J. E., Whitty, A., & Grimster, N. P. (2021). Sulfonyl Fluorides (SFs) as Privileged Warheads in Covalent Drug Discovery. Journal of Medicinal Chemistry, 64(23), 16976–17004. [Link]

• Jones, L. H. (2023). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science, 14(20), 5262–5275. [Link]

• Zhang, C., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry, 5(1), 224-233. [Link]

• Yao, H., et al. (2023). Identification of Styryl Sulfonyl Fluoride (SSF) as An Efficient, Robust and Irreversible Cysteine-specific Protein Bioconjugation Reagent. ChemRxiv. [Link]

• A.S. Barrow, et al. (2022). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. Organic & Biomolecular Chemistry, 20(44), 8539-8557. [Link]

• Zhang, C., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry. [Link]

• Kim, J. H., et al. (2021). Sulfur(vi) Fluoride Exchange (SuFEx)-Mediated Synthesis of the Chitosan-PEG Conjugate and Its Supramolecular Hydrogels for Protein Delivery. Polymers, 13(3), 429. [Link]

• Sharpless, K. B., et al. (2024). Sulfur(VI) Fluoride Exchange Chemistry in Solid-Phase Synthesis of Compound Arrays: Discovery of Histone Deacetylase Inhibitors. JACS Au, 4(5), 1836-1844. [Link]

• Liu, Y., et al. (2023). Biospecific Chemistry for Covalent Linking of Biomacromolecules. Bioconjugate Chemistry, 34(9), 1545-1557. [Link]

• Dong, J., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review, 10(8), nwad123. [Link]

• Li, S., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2723-2732. [Link]

• Wu, X., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. ResearchGate. [Link]

Sources

• 1. Biospecific Chemistry for Covalent Linking of Biomacromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 7. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. chinesechemsoc.org [chinesechemsoc.org]
• 12. chinesechemsoc.org [chinesechemsoc.org]

Technical Notes & Optimization

optimizing reaction yield for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid amide coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing chemoselectivity challenges when working with highly reactive bifunctional building blocks.

The compound (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid presents a classic synthetic dilemma: it contains both a highly electrophilic sulfonyl chloride (-SO₂Cl) and an unactivated carboxylic acid (-COOH), connected via an α,β -unsaturated (acrylic) system. Attempting a standard "amide coupling" without respecting the distinct reactivity profiles of these functional groups will inevitably lead to complex mixtures, oligomerization, or conjugate addition byproducts.

Below is the comprehensive troubleshooting guide and validated standard operating procedure (SOP) for achieving high-yield, chemoselective couplings with this substrate.

Mechanistic Workflow: Sequential Coupling Strategy

To successfully functionalize this molecule, you must exploit the kinetic differences between the functional groups. Sulfonyl chlorides react rapidly with amines under mild basic conditions without the need for coupling agents[1]. Conversely, carboxylic acids require electrophilic activation (e.g., via HATU or EDC) to form an amide bond[2]. Therefore, a sequential coupling strategy —forming the sulfonamide first, followed by the carboxamide—is strictly required.

Fig 1: Chemoselective sequential coupling workflow mitigating aza-Michael side reactions.

Troubleshooting & FAQs

Q1: Why am I getting complex polymeric mixtures or double-coupling products instead of my target carboxamide? A: This is a chemoselectivity failure. The sulfonyl chloride (-SO₂Cl) is significantly more electrophilic than the unactivated carboxylic acid. If you attempt to activate the carboxylic acid (e.g., adding HATU) in the presence of the intact sulfonyl chloride, the added amine will indiscriminately attack both the activated ester and the sulfonyl chloride[2]. If your goal is to functionalize only the carboxylic acid, you must first protect the sulfonyl chloride (e.g., as a tert-butyl sulfonamide) or perform the sequential coupling described in the SOP below.

Q2: I see a major side product with a +[Amine Mass] that lacks the acrylic double bond in the NMR. What is this? A: You are observing an aza-Michael addition . The α,β -unsaturated double bond of the acrylic acid moiety acts as a Michael acceptor. Amines are excellent nucleophiles for conjugate addition across acrylates[3]. This side reaction is driven by excess amine stoichiometry, prolonged reaction times, or elevated temperatures. To mitigate this, strictly control your amine stoichiometry (1.05 equivalents) and maintain the reaction temperature at 0°C during the initial amine addition.

Q3: My starting material shows poor reactivity, and LC-MS indicates a mass corresponding to[M-Cl+OH]. How do I prevent this? A: Your sulfonyl chloride has hydrolyzed into a sulfonic acid (-SO₃H), which is entirely unreactive toward amines under these conditions. Sulfonyl chlorides are highly sensitive to atmospheric moisture. Ensure that your starting material is stored under argon at -20°C, and that all solvents used in Phase 1 (e.g., DCM, THF) are strictly anhydrous.

Standard Operating Procedure: Self-Validating Sequential Coupling

This protocol is designed with built-in validation stops to ensure causality and prevent the compounding of errors across the two chemical steps.

Phase 1: Chemoselective Sulfonamide Formation

Causality: Exploits the high inherent electrophilicity of the -SO₂Cl group to react with Amine A without activating the -COOH group.

• Preparation: Flame-dry a round-bottom flask and purge with argon. Dissolve 1.0 eq of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Temperature Control: Cool the reaction mixture to 0°C using an ice bath. Note: This is critical to suppress the thermodynamic aza-Michael conjugate addition[3].

• Base Addition: Add 2.5 eq of anhydrous N,N-diisopropylethylamine (DIPEA).

• Amine Addition: Dropwise, add 1.05 eq of Amine A.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 1-2 hours.

• Self-Validation Stop: Quench a 10 µL aliquot in LC-MS grade methanol. Analyze via LC-MS. You should observe complete consumption of the starting material and a dominant peak corresponding to the sulfonamide-carboxylic acid intermediate.

• Workup: Wash the organic layer with 1M aqueous HCl (to protonate and remove excess amine/DIPEA and ensure the carboxylic acid is fully protonated). Extract with Ethyl Acetate (EtOAc), dry over Na₂SO₄, and concentrate in vacuo.

Phase 2: Carboxamide Formation

Causality: Utilizes HATU to convert the unreactive carboxylic acid into an active highly electrophilic OAt-ester, enabling nucleophilic attack by Amine B.

• Preparation: Dissolve the isolated intermediate from Phase 1 in anhydrous DMF (0.1 M).

• Reagent Addition: Add 1.2 eq of Amine B, followed by 3.0 eq of DIPEA. Cool the mixture to 0°C.

• Activation: Add 1.2 eq of HATU. Note: Adding HATU last ensures that the active ester is trapped by the amine immediately upon formation, minimizing side reactions.

• Reaction: Stir for 4-12 hours at room temperature.

• Self-Validation Stop: Analyze via LC-MS to confirm the formation of the dual-coupled product.

• Purification: Purify directly via reverse-phase preparative HPLC (Water/Acetonitrile with 0.1% TFA) to isolate the final target.

Quantitative Data & Optimization Parameters

Reaction Phase	Parameter	Optimal Condition	Causality / Mitigation Strategy
Phase 1: Sulfonamide	Temperature	0°C to RT	Prevents thermodynamic aza-Michael addition to the acrylic double bond.
Phase 1: Sulfonamide	Amine A Stoichiometry	1.05 eq	Minimizes conjugate addition while ensuring full conversion of the -SO₂Cl group.
Phase 1: Sulfonamide	Solvent	Anhydrous DCM	Prevents competitive hydrolysis of the sulfonyl chloride to sulfonic acid.
Phase 2: Carboxamide	Activating Agent	HATU (1.2 eq)	Highly efficient for carboxylic acid activation; drives rapid amide bond formation.
Phase 2: Carboxamide	Base	DIPEA (3.0 eq)	Neutralizes the amine salt and acts as an acid scavenger during active ester formation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. research.wur.nl [research.wur.nl]

Technical Support Center: Purification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Welcome to the technical support center for the purification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting guides, and frequently asked questions (FAQs) to ensure the successful purification of this moisture-sensitive compound without degradation.

Introduction: The Challenge of Purifying (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a valuable bifunctional molecule, containing both a reactive chlorosulfonyl group and a polymerizable acrylic acid moiety. This unique combination of functional groups makes it an important building block in the synthesis of advanced materials and pharmaceutical intermediates. However, the very features that make this compound so useful also present significant challenges during its purification.

The primary obstacle is the high reactivity of the aryl sulfonyl chloride group, which is extremely susceptible to hydrolysis by water and other protic solvents. Even trace amounts of moisture can lead to the formation of the corresponding sulfonic acid, a highly polar impurity that is often difficult to remove. This guide provides detailed protocols and troubleshooting advice to navigate these challenges and obtain a highly pure product.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation during the purification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid?

The principal degradation pathway is the hydrolysis of the chlorosulfonyl (-SO₂Cl) group to a sulfonic acid (-SO₃H) group. This reaction is catalyzed by water and can occur with surprising rapidity, especially at elevated temperatures or in the presence of nucleophilic solvents.[1] Therefore, the cornerstone of any successful purification strategy is the strict exclusion of moisture.

Q2: What are the visible signs of product degradation?

Degradation of the sulfonyl chloride can be indicated by several observations:

• Changes in Physical State: The sulfonic acid byproduct is typically more polar and may have different solubility characteristics, potentially leading to the product oiling out or becoming gummy.

• TLC Analysis: On a TLC plate, the sulfonic acid will appear as a new, more polar spot that often streaks.

• Spectroscopic Changes: In the ¹H NMR spectrum, the disappearance of the sulfonyl chloride proton signals and the appearance of new, broad peaks may indicate hydrolysis. In IR spectroscopy, the characteristic S=O stretching bands of the sulfonyl chloride may shift or broaden upon conversion to the sulfonic acid.

Q3: Can I use a standard aqueous workup after synthesis?

Aqueous workups should be avoided if at all possible. If an aqueous wash is absolutely necessary to remove inorganic salts, it must be performed quickly with ice-cold water or brine, and the organic layer should be separated immediately.[2] Prolonged contact with an aqueous phase will inevitably lead to significant hydrolysis of the sulfonyl chloride.

Q4: What are the recommended purification methods for this compound?

The two most suitable purification methods are anhydrous flash column chromatography and recrystallization from a non-protic solvent system. The choice between these methods will depend on the scale of the purification and the nature of the impurities.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low recovery of the desired product after purification.	1. Hydrolysis of the sulfonyl chloride on the chromatography column or during recrystallization. 2. The product is strongly adsorbed to the silica gel. 3. Incomplete elution from the column.	1. Ensure all solvents, glassware, and silica gel are rigorously dried. 2. Consider using a less polar solvent system for chromatography. 3. Flush the column with a more polar solvent mixture at the end of the purification to elute any remaining product.
The purified product is still impure, with the sulfonic acid byproduct present.	1. Incomplete separation during chromatography. 2. Co-precipitation of the sulfonic acid during recrystallization. 3. Introduction of moisture during product isolation (e.g., from the atmosphere).	1. Optimize the chromatography solvent system to achieve better separation between the sulfonyl chloride and the sulfonic acid. 2. Try a different recrystallization solvent system. 3. Handle the purified product under an inert atmosphere (e.g., in a glove box or under a stream of nitrogen).
The compound appears to be degrading on the TLC plate.	The silica gel on the TLC plate contains adsorbed water, which is hydrolyzing the sample.	Prepare the TLC developing chamber in a dry environment and consider pre-eluting the TLC plate with the anhydrous mobile phase to minimize moisture contact.

Experimental Protocols

Protocol 1: Anhydrous Flash Column Chromatography

This method is ideal for separating the target compound from both more and less polar impurities. The key to success is the rigorous exclusion of water.

1. Preparation of Anhydrous Materials:

• Silica Gel: Dry silica gel (230-400 mesh) in a vacuum oven at 120-150°C for at least 12 hours before use.[3][4] Cool the dried silica gel under vacuum or in a desiccator containing a strong drying agent like phosphorus pentoxide.

• Solvents: Use anhydrous grade solvents from a sealed bottle. If anhydrous grade solvents are not available, they should be dried using appropriate methods (e.g., distillation from a drying agent or passing through a column of activated alumina).

• Glassware: All glassware, including the chromatography column, flasks, and syringes, must be oven-dried at >120°C for several hours and cooled under a stream of dry nitrogen or in a desiccator.[2]

2. Column Packing:

• Dry Packing: In a fume hood, quickly add the dried silica gel to the column. Gently tap the column to ensure even packing.

• Slurry Packing (with caution): Prepare a slurry of the dried silica gel in a non-polar, anhydrous solvent (e.g., hexanes or dichloromethane). Pour the slurry into the column and allow it to pack under a positive pressure of dry nitrogen.

3. Sample Loading:

• Dry Loading: Dissolve the crude (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in a minimal amount of a suitable anhydrous solvent (e.g., dichloromethane). Add a small amount of dried silica gel to this solution and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

• Wet Loading: Dissolve the crude product in a minimal volume of the chromatography eluent and load it directly onto the column. This method is less preferred as it can lead to band broadening.

4. Elution:

• A gradient of ethyl acetate in hexanes or dichloromethane is a good starting point for elution. The exact ratio will need to be determined by TLC analysis of the crude mixture.

• It is crucial to use anhydrous solvents for the mobile phase.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

5. Product Isolation:

• Combine the pure fractions and remove the solvent under reduced pressure, taking care not to heat the sample excessively.

• The final product should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) and in a desiccator.

Diagram of Anhydrous Flash Chromatography Workflow

Caption: Workflow for anhydrous flash chromatography.

Protocol 2: Recrystallization from a Non-Protic Solvent

Recrystallization can be an effective method for purifying solid sulfonyl chlorides, provided a suitable anhydrous, non-protic solvent system can be identified.

1. Solvent Selection:

• The ideal solvent should dissolve the compound when hot but not when cold.

• Potential solvents include anhydrous dichloromethane, chloroform, ethyl acetate, toluene, or mixtures thereof.

• Avoid protic solvents like alcohols and water.

• Perform small-scale solubility tests to identify a suitable solvent or solvent pair.

2. Recrystallization Procedure:

• Use oven-dried glassware and perform the recrystallization under a dry, inert atmosphere (e.g., a nitrogen-filled glove bag or Schlenk line).

• In a flask, add the crude (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

• Add a minimal amount of the chosen hot, anhydrous solvent to dissolve the solid completely.

• If the solution is colored, you can add a small amount of activated carbon, heat briefly, and then perform a hot filtration through a pre-warmed filter funnel to remove the carbon.

• Allow the solution to cool slowly to room temperature. Further cooling in an ice bath or refrigerator may be necessary to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold, anhydrous solvent.

• Dry the purified crystals under high vacuum to remove any residual solvent.

Diagram of Degradation Pathway

Caption: Primary degradation pathway of the target compound.

Data Presentation

Table 1: Properties of Recommended Anhydrous Solvents

Solvent	Boiling Point (°C)	Polarity Index	Drying Method	Notes
Dichloromethane	39.6	3.1	Distillation from CaH₂	Good for dissolving a wide range of organic compounds.
Ethyl Acetate	77.1	4.4	Distillation from K₂CO₃	A more polar eluent for chromatography.
Hexanes	~69	0.1	Distillation from Na/benzophenone	A non-polar eluent for chromatography.
Toluene	110.6	2.4	Distillation from Na/benzophenone	Can be used for recrystallization at higher temperatures.

Conclusion

The successful purification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is highly achievable with careful attention to experimental detail. The paramount consideration is the rigorous exclusion of moisture at every stage of the process. By employing the anhydrous flash chromatography or recrystallization protocols outlined in this guide, and by being mindful of the potential for hydrolysis, researchers can consistently obtain this valuable compound in high purity.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• Benchchem. (n.d.). Technical Support Center: Sulfonyl Chloride Work-up.
• Benchchem. (n.d.). Preventing decomposition of sulfonyl chloride during reaction.
• Silica Gel for Drying: A Comprehensive Guide. (2025, April 24).
• Sigma-Aldrich. (n.d.). Drying Agents.
• Membrane Solutions. (n.d.). Preparation Silica Gel for Better Column Chromatography.
• Li, Y., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 26(18), 5551.
• Ted Pella, Inc. (n.d.). Silica Gel Desiccant.
• Google Patents. (n.d.). WO2006130029A2 - Silica gels with moisture indicator, a method of obtaining them, and use of phthalein dyes.
• Preprints.org. (2021, August 16).
• Kevill, D. N., & D'Souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International Journal of Molecular Sciences, 9(5), 846–864.
• Royal Society of Chemistry. (n.d.). Synthesis of sulfonyl chloride substrate precursors.
• Asili, J., et al. (2018). Isolation of Cinnamic Acid Derivatives from the Bulbs of Allium tripedale. Pharmacognosy Magazine, 14(54), 214–217.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis and Applications of Aryl Sulfonyl Chlorides.
• Li, Y., et al. (2021, October 15).
• Liyana Pathiranage, A., & Allen, L. J. (2019). Esterification, Purification and Identification of Cinnamic Acid Esters.
• Benchchem. (n.d.). An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry.
• ResearchGate. (2025, August 7). Purification of Cinnamic Acid and Aporphine Alkaloids from Enicosanthellum pulchrum Twig Extract and their Biological Activities.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Al-Harrasi, A., et al. (2022).
• Kevill, D. N., & D'Souza, M. J. (2008, May 19). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs.
• Singh, G., et al. (2021). Cinnamic Acid Derivatives and Their Biological Efficacy. International Journal of Molecular Sciences, 22(19), 10563.
• Google Patents. (n.d.). US20030162973A1 - Process for the manufacture of arylsulfonyl chloride.
• Foley, D. P., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 27(6), 1104–1113.
• Royal Society of Chemistry. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism.
• Benchchem. (n.d.). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques.
• Fors, B. P., & Buchwald, S. L. (2013). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Journal of the American Chemical Society, 135(29), 10638–10641.
• Bentley, T. W. (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Beilstein Journal of Organic Chemistry, 18, 59–76.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Silica Gel for Drying: A Comprehensive Guide - China manufacturer of silica gel desiccants, adsorbent and catalyst [ymsilicagel.com]
• 4. tedpella.com [tedpella.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently see researchers struggle with peak tailing when analyzing bifunctional, highly reactive molecules.

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid presents a unique analytical challenge. It contains a highly electrophilic chlorosulfonyl group (-SO₂Cl) , an ionizable acrylic acid moiety (-COOH) , and an electron-donating methoxy group. When you observe peak tailing with this compound, it is rarely a simple physical column issue (like a void or a plugged frit). Instead, the tailing is almost always driven by the molecule's inherent chemical instability in aqueous environments and its dual-acidic nature.

Below is our comprehensive troubleshooting guide, structured to help you diagnose, validate, and resolve these specific chromatographic artifacts.

Frequently Asked Questions (FAQs)

Q1: My peak is tailing severely, and over a sequence of injections, the peak seems to split or elute earlier. What is happening? A: This is the classic chromatographic signature of on-column or in-vial hydrolysis. The chlorosulfonyl group (-SO₂Cl) is extremely moisture-sensitive. When exposed to aqueous sample diluents or mobile phases, it rapidly hydrolyzes to form a sulfonic acid (-SO₃H) and hydrochloric acid (HCl)[1]. Sulfonic acids are strong acids (pKa < 1) that are fully ionized under standard reversed-phase conditions. This extreme polarity causes the degradant to elute much earlier than the parent compound. Because this reaction happens in real-time inside the autosampler or even during the run on the column, it manifests as severe tailing, bridging, or split peaks. Diagnostic Step: Inject your sample immediately after preparation (t=0), then inject the same vial 4 hours later. If the tailing worsens or the main peak area decreases while an earlier-eluting peak grows, chemical hydrolysis is your root cause.

Q2: I prepared my sample in anhydrous acetonitrile to prevent hydrolysis, but I am still seeing a tailing factor (As) > 1.8. Could the mobile phase be the issue? A: Yes. The molecule contains an acrylic acid moiety with a predicted pKa of approximately 4.5. If your mobile phase pH is between 3.5 and 5.5, the carboxylic acid exists in a state of partial ionization. This mixed state leads to dual retention mechanisms (hydrophobic partitioning of the neutral species and weaker retention of the ionized species), resulting in a broadened, tailing peak. Furthermore, partially ionized analytes can undergo secondary electrostatic interactions with residual, unendcapped silanol groups (Si-O⁻) on the silica backbone of the column. Solution: Lower the mobile phase pH to at least 2 units below the pKa (e.g., pH 2.0) using an acidic modifier like 0.1% Trifluoroacetic acid (TFA). This fully protonates the carboxylic acid and suppresses silanol ionization, restoring peak symmetry[2].

Q3: Should I analyze this compound directly, or is pre-column derivatization strictly required? A: While direct analysis is possible using strictly anhydrous sample preparation and fast gradients, pre-column derivatization is the industry standard for sulfonyl chlorides to ensure robust quantitation[1]. By deliberately reacting the chlorosulfonyl group with an excess of anhydrous methanol prior to injection, you convert the unstable -SO₂Cl into a stable methyl sulfonate ester. This completely eliminates hydrolytic peak tailing and allows for highly reproducible, long-term autosampler stability.

Quantitative Data Comparison

The following table summarizes the expected chromatographic performance based on your chosen analytical strategy. Notice how controlling the sample diluent and utilizing derivatization drastically improves peak asymmetry and recovery.

Analytical Strategy	Sample Diluent	Target Analyte	Peak Asymmetry (As)	RT Shift over 12h (min)	12h Recovery (%)
Direct Analysis (Aqueous)	50:50 ACN:H₂O	Intact -SO₂Cl	> 2.5 (Split)	-1.2 (Degradant)	< 15%
Direct Analysis (Anhydrous)	100% Dry ACN	Intact -SO₂Cl	1.3 - 1.5	0.0	~ 85%
Pre-Column Derivatization	Anhydrous MeOH	Methyl Sulfonate	1.0 - 1.1	0.0	> 99%

Experimental Protocols

To guarantee scientific integrity, every protocol must be a self-validating system. Choose Protocol A if you must quantify the intact molecule, or Protocol B for routine purity assessment.

Protocol A: Direct RP-HPLC Analysis (Moisture-Controlled)

Use this method only if you need to prove the presence of the intact chlorosulfonyl compound. Speed and anhydrous conditions are critical.

• Mobile Phase Preparation:

  • Solvent A: 0.1% TFA in LC-MS grade H₂O (pH ~2.0 to suppress -COOH ionization).

  • Solvent B: 0.1% TFA in LC-MS grade Acetonitrile.

• Sample Preparation: Weigh 10 mg of the analyte and dissolve in 10 mL of strictly anhydrous Acetonitrile. Do not use methanol or water.

• Chromatographic Conditions:

  • Column: Highly endcapped C18 (e.g., 50 x 2.1 mm, 1.7 µm) to minimize silanol interactions.

  • Flow rate: 0.5 mL/min.

  • Gradient: 5% B to 95% B over a fast 5-minute run. Fast gradients minimize on-column residence time, reducing the chance of on-column hydrolysis.

• Self-Validation Step: Inject the sample immediately (t=0). Keep the autosampler at 4°C and inject again at t=4 hours. If the peak asymmetry degrades by more than 10%, your diluent has absorbed atmospheric moisture.

Protocol B: Pre-Column Derivatization (Recommended for Stability)

This is the preferred method for reliable, long-term batch analysis.

• Reagent Preparation: Ensure you are using anhydrous, HPLC-grade methanol.

• Derivatization Reaction: Weigh 10 mg of the analyte into a dry glass vial. Add 5 mL of anhydrous methanol.

• Incubation: Cap the vial tightly and heat at 50°C for 30 minutes. The chlorosulfonyl group will quantitatively react with the methanol to form a stable methyl sulfonate ester, releasing HCl.

• Analysis: Analyze using the same chromatographic conditions as Protocol A. The resulting peak will be highly symmetrical (As < 1.1) and stable in the autosampler for >48 hours.

Troubleshooting Workflow Visualization

Follow this logical decision tree to systematically eliminate the root causes of peak tailing for this specific molecule.

Logical troubleshooting workflow for resolving HPLC peak tailing of chlorosulfonyl compounds.

References

• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters.com.

• BenchChem. "A Comparative Guide to HPLC Methods for Purity Assessment of 4-(Chlorosulfonyl)benzoic Acid." Benchchem.com. 1

• Agilent Technologies. "Tips and Tricks of HPLC System Troubleshooting." Agilent.com. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. agilent.com [agilent.com]

improving the shelf-life and storage stability of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Technical Support Center: (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

Introduction

Welcome to the technical support guide for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. This document is designed for researchers, chemists, and drug development professionals to ensure the long-term stability and successful application of this valuable reagent. The compound's utility is intrinsically linked to the integrity of its two primary functional groups: the highly reactive sulfonyl chloride and the photosensitive acrylic acid moiety. Improper handling or storage can lead to degradation, resulting in failed reactions, inconsistent data, and loss of valuable materials. This guide provides in-depth, evidence-based answers and protocols to maximize the shelf-life and performance of your compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for this compound?

A1: The most significant and rapid degradation pathway is the hydrolysis of the sulfonyl chloride group (-SO₂Cl) by ambient moisture. Arenesulfonyl chlorides are highly electrophilic at the sulfur atom and readily react with nucleophiles, with water being a ubiquitous and potent reactant. This reaction, which typically proceeds through an Sₙ2 mechanism, converts the reactive sulfonyl chloride into the corresponding and far less reactive sulfonic acid (-SO₂H).[1][2] This conversion is often the primary reason for loss of reactivity in subsequent sulfonylation reactions.

Q2: What are the ideal storage conditions to maximize shelf-life?

A2: The ideal storage conditions are designed to mitigate the primary degradation pathways. We recommend storing the compound at -20°C , in a dark , dry environment, and under an inert atmosphere (e.g., argon or nitrogen). Each of these conditions addresses a specific instability, which is detailed further in this guide.

Q3: How can I visually identify if my compound has started to degrade?

A3: As a pure, stable solid, the compound should be a free-flowing crystalline powder. The first sign of degradation due to moisture is often a change in the physical texture. The powder may begin to clump, become sticky, or appear "wet." This is due to the hygroscopic nature of the newly formed sulfonic acid, which readily absorbs atmospheric water. Significant degradation may also lead to discoloration, although this is a secondary and less reliable indicator.

Q4: What is the expected shelf-life of this compound?

A4: When stored under the ideal conditions specified in A2, the compound is expected to maintain high purity for at least 6-12 months. However, if the container is frequently opened, even with care, the shelf-life will decrease. For opened containers stored in a standard laboratory freezer without an inert atmosphere, we recommend re-analyzing the material for purity after 1-2 months.

Q5: Besides hydrolysis, are there other degradation pathways I should be aware of?

A5: Yes. The (2E)-acrylic acid moiety, a derivative of cinnamic acid, is susceptible to photodegradation. Exposure to UV light can cause two primary reactions:

• trans-cis Isomerization: The thermodynamically stable trans (E) isomer can convert to the cis (Z) isomer, which may have different reactivity and physical properties.[3]

• [2+2] Photodimerization: In the solid state, adjacent molecules can undergo a cycloaddition reaction to form cyclobutane dimers (e.g., truxillic or truxinic acid derivatives).[4][5][6] Therefore, protecting the compound from light, especially UV sources, is critical for maintaining its isomeric purity and preventing crosslinking.

Troubleshooting Guide: Experimental Issues & Solutions

This section addresses specific problems you may encounter during your experiments and links them to the underlying chemical stability issues.

Q: My sulfonylation reaction is failing or giving very low yields, even with fresh reagents. What's the likely cause?

A: This is the classic symptom of sulfonyl chloride hydrolysis. The intended reaction (e.g., with an amine or alcohol) is a nucleophilic attack on the sulfonyl chloride. If the compound has been exposed to moisture, it will have converted to the sulfonic acid. The sulfonate anion (SO₃⁻) is a very poor leaving group compared to the chloride ion (Cl⁻), and the sulfonic acid itself is not sufficiently electrophilic, thus rendering the compound inactive for sulfonylation reactions.

• Troubleshooting Steps:

  • Confirm Reagent Quality: Before starting a critical reaction, assess the purity of your starting material using a recommended analytical method (see Protocol 2).

  • Use a Fresh Aliquot: Always use a fresh, unopened vial of the compound if possible. If you must use an older stock, take an aliquot from the center of the solid, avoiding any material near the surface or cap threads, which has had the most exposure to air.

  • Strict Anhydrous Technique: Ensure your reaction solvent and all other reagents are rigorously dried and that the reaction is run under an inert atmosphere (argon or nitrogen).

Q: I've observed new, unexpected spots on my TLC plate or peaks in my HPLC/LC-MS chromatogram. What are they?

A: The identity of the new peaks depends on the conditions the compound was exposed to.

• A More Polar Spot/Peak: If you observe a new species that is significantly more polar (e.g., lower Rƒ on normal phase TLC, earlier elution on reverse-phase HPLC), it is almost certainly the sulfonic acid hydrolysis product. Its carboxylic and sulfonic acid groups make it much more polar than the parent sulfonyl chloride.

• Peaks with Identical Mass: If you see new peaks with the same mass-to-charge ratio (m/z) as your starting material, you are likely observing the cis (Z) isomer formed via photoisomerization.

• Peaks with Double the Mass: The appearance of peaks with approximately double the mass of the starting material is a strong indicator of photodimerization.[6]

Q: The solubility of the compound has changed. It used to dissolve easily in my organic solvent, but now it's difficult. Why?

A: This is another consequence of hydrolysis. The parent compound, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, has moderate solubility in many organic solvents like THF, Dioxane, or Ethyl Acetate. The hydrolysis product, the sulfonic acid, is a zwitterionic-like species with much higher polarity. It is significantly less soluble in non-polar organic solvents and more soluble in highly polar solvents like water or methanol.

Key Degradation Pathways

The primary chemical instabilities of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid are hydrolysis and photodegradation. Understanding these pathways is crucial for effective stabilization.

Caption: Primary degradation routes for the target compound.

Experimental Protocols & Best Practices

Protocol 1: Recommended Handling and Aliquoting Workflow

Following a strict handling protocol is the most effective way to prevent degradation. This workflow minimizes exposure to atmospheric moisture and light.

Caption: Workflow for handling the compound to minimize degradation.

Protocol 2: Assessing Compound Purity by HPLC-UV

This protocol provides a general method to assess the purity of your compound and detect the primary hydrolysis product.

• Sample Preparation:

  • Accurately prepare a stock solution of your compound at ~1 mg/mL in a 50:50 mixture of Acetonitrile:Water.

  • Dilute this stock to a working concentration of ~50 µg/mL using the same solvent mixture.

• HPLC Conditions:

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Acetic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 30% B, ramp to 70% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 275 nm.[7]

  • Injection Volume: 10 µL.

• Data Analysis:

  • The parent compound will have a specific retention time.

  • The sulfonic acid hydrolysis product will appear as a distinct, earlier-eluting peak due to its increased polarity.

  • Integrate the peak areas to determine the relative percentage of the parent compound versus the degradation product. Purity is typically expressed as (Area of Parent Peak / Total Area of All Peaks) * 100%.

Summary of Recommended Storage Conditions

This table provides a quick reference for the optimal storage and handling of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid.

Parameter	Recommendation	Rationale & Scientific Justification	Potential Consequence of Failure
Temperature	-20°C or lower	Reduces the rate of all chemical reactions, including hydrolysis and potential dimerization. Provides a low-moisture environment.	Increased rate of hydrolysis and other degradation pathways.
Atmosphere	Inert Gas (Argon, Nitrogen)	Displaces atmospheric moisture and oxygen. Water is the primary reactant for the hydrolysis of the sulfonyl chloride group.[8][9][10]	Rapid and irreversible hydrolysis to the inactive sulfonic acid.
Light	Store in the Dark (Amber vials, wrapped in foil)	The acrylic acid moiety is photosensitive and can undergo trans-cis isomerization or [2+2] cycloaddition upon exposure to UV light.[4][5][11]	Loss of isomeric purity, formation of dimers, and potential crosslinking.
Container	Tightly-sealed glass vial with PTFE-lined cap	Prevents moisture ingress. Glass is inert. PTFE liners provide a superior seal compared to other materials and are chemically resistant.	Moisture contamination leading to hydrolysis.
Handling	Use in a glove box or under a stream of inert gas	Minimizes the compound's exposure time to the laboratory atmosphere during weighing and aliquoting.	Introduction of moisture, leading to gradual degradation of the stock.

References

• Rogić, M. M., & Kevill, D. N. (2021). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. MDPI. Available at: [Link]

• King, J. F., Lam, J. Y. L., & Skonieczny, S. (1992). Organic sulfur mechanisms. 35. Mechanisms of hydrolysis and related nucleophilic displacement reactions of alkanesulfonyl chlorides: pH dependence and the mechanism of hydration of sulfenes. Journal of the American Chemical Society. Available at: [Link]

• King, J. F., & Lam, J. Y. L. (1992). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry. Available at: [Link]

• Makitra, R. G., et al. (2005). Solvation bifunctional catalysis of the Hydrolysis of Sulfonyl Chlorides by hydration complexes of 2-Propanol: influence of the substrate structure. Kinetics and Catalysis. Available at: [Link]

• S D FINE-CHEM LIMITED. (n.d.). Sulphuryl Chloride MSDS. Available at: [Link]

• Insiang, K., et al. (2018). Photophysical properties and photochemistry of substituted cinnamates and cinnamic acids for UVB blocking. Photochemical & Photobiological Sciences. Available at: [Link]

• King, J. F., Lam, J. Y. L., & Skonieczny, S. (1992). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH. American Chemical Society. Available at: [Link]

• Wang, F., et al. (2017). An effective method and pathways of acrylonitrile degradation to acrylic acid through an alkaline hydrothermal system. Taylor & Francis Online. Available at: [Link]

• Li, J., et al. (2022). Electrochemical degradation of acrylic acid using Ti/Ta2O5–IrO2 electrode. Scientific Reports. Available at: [Link]

• Roy, D., & Speece, R. E. (1996). Degradation and Toxic Effects of Acrylic Acid on Anaerobic Systems. ASCE Library. Available at: [Link]

• Gardiennet, C., et al. (2008). Transient States in [2 + 2] Photodimerization of Cinnamic Acid: Correlation of Solid-State NMR and X-ray Analysis. Journal of the American Chemical Society. Available at: [Link]

• Yang, S. Y., et al. (2023). Degradation of Polyacrylates by One-Pot Sequential Dehydrodecarboxylation and Ozonolysis. Journal of the American Chemical Society. Available at: [Link]

• Czech, Z., & Pelech, R. (2008). Thermal degradation of solvent-borne water soluble acrylic acid–butyl acrylate copolymers. Materials Science. Available at: [Link]

• Mclntosh, J. M., & Misket, B. (1962). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. Canadian Journal of Chemistry. Available at: [Link]

• Zhang, Y., et al. (2011). Controllable photo-switching of cinnamate-based photonic films with remarkable stability. Journal of Materials Chemistry. Available at: [Link]

• Apperley, D. C., et al. (2001). Photodimerization of trans-cinnamic acid and its derivatives: A study by vibrational microspectroscopy. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• Occupational Safety and Health Administration. (n.d.). Acrylic Acid (OSHA Method PV2005). Available at: [Link]

• KNAUER Wissenschaftliche Geräte GmbH. (n.d.). Determination and quantification of acrylic acid derivatives. Available at: [Link]

• Li, Y., et al. (2018). Determination of related substances in (E)-4-2-(4-chlorophenoxy)-2-methylpanoyloxy-3-methoxyphenyl acrylic acid by HPLC. Chinese Journal of New Drugs. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75411925. Retrieved March 19, 2026, from [Link]

• Google Patents. (n.d.). JP4118241B2 - Determination of impurities in acrylic acid.

• NextSDS. (n.d.). (2E)-3-(3-CHLORO-4-HYDROXY-5-METHOXYPHENYL)ACRYLIC ACID - Chemical Substance Information. Available at: [Link]

• Polish Pharmaceutical Society. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]

• Formosa Plastics Corporation. (n.d.). Acrylic Acid & Esters Brochure. Available at: [Link]

Sources

• 1. Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of related substances in (<i>E</i>)-4-2-(4-chlorophenoxy)-2-methylpanoyloxy-3-methoxyphenyl acrylic acid by HPLC [jcpu.cpu.edu.cn]
• 8. chemicalbook.com [chemicalbook.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. fishersci.com [fishersci.com]
• 11. Photophysical properties and photochemistry of substituted cinnamates and cinnamic acids for UVB blocking: effect of hydroxy, nitro, and fluoro substitutions at ortho, meta, and para positions - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]

minimizing side reactions during (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working on the functionalization of cinnamic acid derivatives.

The synthesis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid via the direct chlorosulfonation of 4-methoxycinnamic acid is a critical transformation, particularly in the development of tyrosinase inhibitors and sulfonamide-based therapeutics [1]. While the electron-donating methoxy group activates the aromatic ring for electrophilic substitution, the presence of the alpha-beta unsaturated (acrylic) moiety introduces significant chemoselectivity challenges. This guide addresses the mechanistic causality behind common side reactions and provides a self-validating protocol to ensure high-yield isolation.

Part 1: Troubleshooting & FAQs

Q1: My NMR analysis shows a loss of the trans-acrylic double bond. What causes this, and how can I prevent it? A1: The (2E)-acrylic double bond is highly susceptible to hydrochlorination. During chlorosulfonation, HCl gas is generated as a stoichiometric byproduct [2]. In neat chlorosulfonic acid ( ClSO3​H ) at elevated temperatures, this dissolved HCl acts as an electrophile and adds across the double bond. Causality & Solution: This side reaction is thermally driven. You must strictly control the reaction temperature, keeping it below 25 °C. If hydrochlorination persists, we recommend transitioning to a solvent-diluted system (e.g., dichloromethane) to reduce the localized concentration of dissolved HCl and limit the reaction time to 2–3 hours.

Q2: I am isolating a gummy, water-soluble solid instead of the desired sulfonyl chloride. Why is the reaction stalling? A2: You are likely isolating the intermediate sulfonic acid. Chlorosulfonation is a two-step process: initial sulfonation followed by chlorination. If you use an insufficient stoichiometric ratio (e.g., < 3 equivalents of ClSO3​H ), the reagent is consumed before it can act as the chlorinating agent [3]. Alternatively, your product may have formed successfully but hydrolyzed back to the sulfonic acid during an improper aqueous workup. Causality & Solution: Ensure a minimum of 4.0 to 5.0 equivalents of ClSO3​H are used if running the reaction neat. To rule out workup-induced hydrolysis, strictly follow the "reverse quenching" technique detailed in the protocol below.

Q3: The reaction mixture turned black, and I am seeing insoluble polymeric material. How do I avoid this? A3: The acrylic acid moiety is prone to acid-catalyzed polymerization, which is triggered by sudden thermal spikes (exotherms) during the addition of the substrate to the acid, or during the quenching phase. Causality & Solution: Substrate addition must be done portion-wise at 0–5 °C. Never add ClSO3​H to the substrate; always add the substrate to the pre-cooled acid.

Q4: Is there a milder alternative to using neat chlorosulfonic acid that still achieves high yields? A4: Yes. To protect the double bond entirely, you can decouple the sulfonation and chlorination steps. Treat the substrate with 1.5 equivalents of ClSO3​H in dichloromethane (DCM) to form the sulfonic acid, followed by the addition of 2.0 equivalents of thionyl chloride ( SOCl2​ ) and a catalytic amount of DMF to drive the conversion to the sulfonyl chloride. This avoids the harsh, highly acidic environment of neat ClSO3​H .

Part 2: Mechanistic Pathways & Workflow Visualization

Reaction pathway and common side reactions during the chlorosulfonation of 4-methoxycinnamic acid.

Optimized experimental workflow to minimize hydrolysis and thermal degradation.

Part 3: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the resulting product profile. Use this data to calibrate your specific setup.

Equivalents of ClSO3​H	Co-Solvent	Temperature (°C)	Time (h)	Yield of Target (%)	Major Side Product Observed
5.0	None (Neat)	0 → 25	3	68%	Trace hydrochlorination
5.0	None (Neat)	0 → 45	3	25%	Hydrochlorination & Polymerization
2.0	DCM	0 → 25	12	35%	Sulfonic acid (Incomplete chlorination)
1.5 (+ 2.0 SOCl2​ )	DCM	0 → 25	4	82%	None (Optimized mild conditions)

Part 4: Step-by-Step Experimental Protocol

This protocol utilizes the optimized biphasic/mild chlorination approach to ensure the integrity of the acrylic double bond while maximizing the yield of the sulfonyl chloride[2].

1. System Preparation & Purging Equip a 250 mL round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a drying tube (containing anhydrous CaCl2​ ). Purge the entire system with dry nitrogen for 10 minutes. Moisture is the primary enemy of sulfonyl chlorides.

2. Sulfonation Phase Add 4-methoxycinnamic acid (10.0 mmol, 1.0 eq) and anhydrous dichloromethane (30 mL) to the flask. Cool the suspension to 0–5 °C using an ice-salt bath. Dropwise, add chlorosulfonic acid (15.0 mmol, 1.5 eq) over 15 minutes. Self-Validation Check: The suspension should slowly dissolve, turning into a homogenous pale-yellow solution. An exotherm indicates the addition is too fast.

3. Chlorination Phase Once the addition is complete, add thionyl chloride ( SOCl2​ , 20.0 mmol, 2.0 eq) dropwise, followed by 2 drops of anhydrous DMF (catalyst). Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 3 to 4 hours. Self-Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 1:1). Quench a micro-aliquot in methanol to observe the methyl sulfonate ester derivative, confirming the consumption of the sulfonic acid intermediate.

4. Reverse Quenching (Critical Step) Prepare a large beaker containing 200 g of vigorously stirred crushed ice. Transfer the reaction mixture to the dropping funnel and add it dropwise to the crushed ice. Causality: Dropping the reaction mixture into a massive thermal sink prevents the temperature from rising above 5 °C. If the temperature exceeds 5 °C, the sulfonyl chloride will rapidly hydrolyze back to the water-soluble sulfonic acid.

5. Isolation & Purification Immediately transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with ice-cold DCM (2 x 50 mL). Wash the combined organic layers with ice-cold brine (50 mL) to remove residual acids. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure using a rotary evaporator with the water bath set strictly below 30 °C . The resulting product is (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, typically isolated as a pale-yellow solid. Store immediately under an inert atmosphere at -20 °C.

References

• ResearchGate. "Oxazolones: New tyrosinase inhibitors; synthesis and their structure-activity relationships." ResearchGate, 2024.
• BenchChem. "One-Pot Synthesis of 4-Ethynylbenzenesulfonamide: A Technical Guide." BenchChem, 2025.
• Cremlyn, R.J.W. "Chlorosulfonic Acid - A Versatile Reagent." Royal Society of Chemistry, 2002.

Reference Data & Comparative Studies

comparing reactivity of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid vs 4-chlorosulfonylbenzoic acid

For researchers and drug development professionals, the sulfonyl chloride functional group is a cornerstone of modern organic synthesis, primarily utilized for the late-stage installation of sulfonamides and sulfonate esters. However, the reactivity of this moiety is profoundly sensitive to its local electronic and steric environment.

This guide provides an in-depth, objective comparison of two distinct building blocks: (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid and 4-chlorosulfonylbenzoic acid . By analyzing their structural causality, we can predict their kinetic behavior and optimize experimental workflows for pharmaceutical synthesis.

Mechanistic Causality: Electronic and Steric Effects

The reactivity of sulfonyl chlorides is governed by the electrophilicity of the sulfur atom, which is rendered electron-deficient by the attached oxygen and chlorine atoms[1]. Nucleophilic substitution at this center typically proceeds via a concerted SN​2 -like pathway, passing through a sterically demanding trigonal bipyramidal transition state[1].

According to established physical organic chemistry principles, the reaction rates of arenesulfonyl chlorides follow the Hammett equation ( log(k/k0​)=ρσ ) with a strongly positive ρ value (typically around +2.02 for chloride exchange)[2]. This indicates that electron-withdrawing groups (EWGs) significantly accelerate the reaction by stabilizing the transition state, while electron-donating groups (EDGs) decelerate it[3].

1. 4-chlorosulfonylbenzoic acid (The Highly Reactive Electrophile)

In this compound, the sulfonyl chloride is located at the para position relative to a carboxylic acid group (-COOH). The carboxylic acid is a strong EWG, exerting both inductive (-I) and resonance (-R) withdrawal across the aromatic π -system. This drastically increases the partial positive charge on the sulfur atom, making it highly susceptible to nucleophilic attack by amines or alcohols[4]. Furthermore, the para substitution pattern presents zero steric hindrance around the reactive sulfur center.

2. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (The Attenuated Electrophile)

This molecule presents a much more complex environment. The sulfonyl chloride is located ortho to a methoxy group (-OCH₃) and meta to an acrylic acid moiety. The methoxy group is a powerful EDG via resonance (+R). Because it is directly adjacent (ortho) to the sulfonyl chloride, it pumps electron density into the local π -system, neutralizing the electrophilicity of the sulfur atom. Additionally, the bulky methoxy group introduces severe steric hindrance, physically blocking the approach trajectory of incoming nucleophiles and raising the activation energy required to form the trigonal bipyramidal transition state[1].

Fig 1. Electronic and steric effects on the transition state of sulfonyl chlorides.

Quantitative Reactivity Comparison

Based on the kinetic solvent isotope effects and Hammett correlations for substituted arenesulfonyl chlorides[2][3], we can project the relative performance of these two compounds in a standard sulfonamide synthesis (e.g., reaction with benzylamine at 25°C).

Parameter	(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid	4-chlorosulfonylbenzoic acid
Dominant Electronic Effect	Strongly Electron-Donating (+R)	Strongly Electron-Withdrawing (-I, -R)
Steric Environment	High (Ortho-substituted)	Low (Para-substituted)
Relative Electrophilicity	Low	High
Estimated kobs​ (s⁻¹)	∼1.2×10−4	∼8.5×10−3
Estimated Half-life ( t1/2​ )	∼96 minutes	∼1.3 minutes
Yield (1 hour, 25°C)	<40%	>99%

Note: 4-chlorosulfonylbenzoic acid will react approximately 50 to 70 times faster than its ortho-methoxy counterpart due to the synergistic absence of steric clash and the presence of a strong EWG.

Self-Validating Experimental Protocol: Parallel Kinetic Profiling

To objectively verify the reactivity differences between these two compounds, researchers must employ a self-validating kinetic assay. The following protocol utilizes HPLC-UV with an internal standard to ensure strict mass balance. If the sum of the unreacted sulfonyl chloride, the sulfonic acid byproduct (from trace water hydrolysis), and the target sulfonamide does not equal the initial molarity, the system flags hidden side reactions, thereby validating the integrity of the data.

Materials & Setup

• Substrates: (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid and 4-chlorosulfonylbenzoic acid.

• Reagents: Benzylamine (nucleophile), N,N-Diisopropylethylamine (DIPEA, base), 1,4-Dimethoxybenzene (Internal Standard).

• Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Methodology

• Standardization: Prepare a 0.1 M solution of the internal standard (1,4-dimethoxybenzene) in anhydrous THF.

• Substrate Preparation: In two separate, rigorously dried 20 mL scintillation vials, dissolve 1.0 mmol of each sulfonyl chloride in 9.0 mL of the internal standard solution.

• Initiation: Bring both vials to exactly 25°C. Simultaneously inject a pre-mixed solution of benzylamine (1.1 mmol) and DIPEA (1.5 mmol) in 1.0 mL THF into both vials. Start the timer.

• Aliquoting & Quenching: At intervals of t=1,5,15,30,and 60 minutes, withdraw 50 µL aliquots from each vial. Immediately quench the aliquots into 950 µL of a 50:50 Acetonitrile/Water mixture containing 0.1% Trifluoroacetic acid (TFA). Causality note: The acidic quench instantly protonates the benzylamine and DIPEA, halting the nucleophilic attack and freezing the kinetic state.

• HPLC-UV Analysis: Analyze the quenched samples via Reverse-Phase HPLC (C18 column, 254 nm).

• Data Validation: Calculate the conversion percentage by integrating the product peak relative to the internal standard. Verify mass balance by ensuring the molar sum of the remaining sulfonyl chloride, the sulfonic acid, and the sulfonamide equals 1.0 mmol.

Fig 2. Self-validating kinetic profiling workflow for sulfonamide synthesis.

References[1] Benchchem. An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Available at: https://www.benchchem.com/[4] ChemicalBook. 4-(Chlorosulfonyl)-benzoic acid methyl ester - Synthesis and Properties. Available at: https://www.chemicalbook.com/[2] Mikołajczyk, M., et al. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides. Molecules (via PubMed Central). Available at:https://doi.org/10.3390/molecules25061428[3] Rossall, B., & Robertson, R. E. Sulfonyl Chloride Kinetics. Part III. Nucleophilic Interaction on the Transition State for 4-X-Benzenesulfonyl Chloride Solvolyses. Canadian Science Publishing. Available at:https://doi.org/10.1139/v71-238

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 4-(Chlorosulfonyl)-benzoic acid methyl ester | 69812-51-7 [chemicalbook.com]

HPLC method validation for the quantification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

An In-Depth Guide to the Development and Validation of a Stability-Indicating HPLC Method for the Quantification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic Acid

In the landscape of pharmaceutical development, the rigorous and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides a comprehensive, scientifically grounded protocol for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, a key intermediate in the synthesis of various pharmaceuticals.

This document is tailored for researchers, analytical scientists, and quality control professionals, offering not just a methodology, but the underlying scientific rationale for each step. We will delve into the nuances of method development, followed by a systematic validation approach in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the method is fit for its intended purpose.

The Crucial Role of Method Validation in Drug Development

Before delving into the experimental specifics, it is essential to understand the "why" behind HPLC method validation. A validated analytical method provides a high degree of assurance that it will consistently produce data that is accurate, reproducible, and specific. This is a non-negotiable requirement from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). For a synthetic intermediate like (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, a validated method is critical for:

• Monitoring Reaction Purity and Yield: Accurately determining the concentration of the intermediate in reaction mixtures.

• Stability Studies: Assessing the degradation of the intermediate under various stress conditions.

• Quality Control: Ensuring the consistency and quality of different batches.

HPLC Method Development: A Strategic Approach

The goal of method development is to achieve a robust separation of the analyte of interest from any potential impurities or degradation products. Our strategy for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid will be a reversed-phase HPLC approach, which is well-suited for moderately polar organic compounds.

Initial Chromatographic Conditions

Based on the structure of the analyte, which contains both a polar carboxylic acid group and a less polar substituted aromatic ring, a C18 column is a logical starting point. A gradient elution will be employed to ensure adequate separation of any potential impurities with differing polarities.

Table 1: Proposed Initial HPLC Conditions

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides a good balance of efficiency and backpressure for a wide range of analytes.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	The acidic pH suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention. TFA also acts as an ion-pairing agent.
Mobile Phase B	Acetonitrile	A common organic modifier in reversed-phase HPLC with good UV transparency.
Gradient Program	0-2 min: 30% B, 2-15 min: 30-80% B, 15-17 min: 80% B, 17-18 min: 80-30% B, 18-25 min: 30% B	A gradient is essential to elute any late-eluting impurities and to clean the column between injections, ensuring method robustness.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column that provides good efficiency without excessive backpressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 275 nm	The aromatic ring and conjugated system of the analyte are expected to have a strong UV absorbance in this region. The optimal wavelength should be confirmed by a UV scan.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with potential for peak broadening.

Method Optimization

The initial conditions provide a starting point. Optimization involves systematically adjusting parameters to achieve the desired separation. This may include:

• Fine-tuning the Gradient: Adjusting the slope and duration of the gradient to improve the resolution between the main peak and any closely eluting impurities.

• Altering the Mobile Phase pH: Evaluating different acids (e.g., formic acid, phosphoric acid) to assess their impact on peak shape and selectivity.

• Trying Different Organic Modifiers: Investigating methanol as an alternative to acetonitrile to see if it offers a different selectivity for critical peak pairs.

A Deep Dive into HPLC Method Validation

Once the method is optimized, it must be validated to demonstrate its suitability for the intended application. The following validation parameters will be assessed according to ICH Q2(R1) guidelines.

Caption: Workflow for HPLC Method Validation.

System Suitability

Before any validation run, system suitability tests are performed to ensure the chromatographic system is performing adequately.

Experimental Protocol:

• Prepare a standard solution of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid at a concentration of 100 µg/mL.

• Inject the standard solution six replicate times.

• Calculate the following parameters:

  • Tailing Factor (T): Should be ≤ 2.0.

  • Theoretical Plates (N): Should be ≥ 2000.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.

Specificity (Selectivity)

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol:

• Forced Degradation Studies: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Inject the following samples:

  • Blank (diluent)

  • Standard solution of the analyte

  • Each of the stressed samples

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the analyte in the presence of its degradation products. The purity angle should be less than the purity threshold.

Linearity

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.

Experimental Protocol:

• Prepare a series of at least five concentrations of the analyte, typically ranging from 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each concentration in triplicate.

• Plot a calibration curve of the mean peak area versus concentration.

• Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Table 2: Representative Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
50	510234
75	764890
100	1021567
125	1275432
150	1530876
r²	0.9998

Range

The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity. For an assay, the typical range is 80% to 120% of the test concentration.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by spike-recovery studies.

Experimental Protocol:

• Prepare a placebo (a mixture of all components except the analyte).

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Calculate the percent recovery for each sample. The mean recovery should be within 98.0% to 102.0%.

Table 3: Representative Accuracy Data

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80	79.2	99.0%
100%	100	101.1	101.1%
120%	120	118.9	99.1%

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Experimental Protocol:

• Repeatability (Intra-day Precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument. The RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-day Precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. The RSD between the two sets of data should be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• LOD is typically determined at a S/N ratio of 3:1.

• LOQ is typically determined at a S/N ratio of 10:1.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocol:

• Introduce small variations to the method parameters, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

  • Mobile phase pH (± 0.1)

• Analyze the system suitability parameters for each condition. The results should remain within the acceptance criteria.

Caption: Evaluation of Method Robustness.

Comparative Analysis and Data Interpretation

While this guide provides a comprehensive framework for validating a single method, in a real-world scenario, you might compare different columns (e.g., C18 vs. C8 vs. Phenyl-Hexyl) or different mobile phase systems. The choice of the final method would be based on a holistic evaluation of all validation parameters, with a particular emphasis on specificity and robustness. A method that provides a better resolution of critical impurity pairs and is less affected by small variations in operating conditions would be considered superior.

For instance, a comparison between a C18 and a Phenyl-Hexyl column might reveal that the Phenyl-Hexyl column offers better selectivity for a particular aromatic impurity due to π-π interactions. This would be a compelling reason to choose the Phenyl-Hexyl column, even if other validation parameters are comparable.

Conclusion

The development and validation of an HPLC method for the quantification of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a systematic process that requires a deep understanding of chromatographic principles and regulatory requirements. By following the structured approach outlined in this guide, from methodical development to rigorous validation across all ICH-mandated parameters, researchers can establish a reliable and robust analytical method. This ensures the generation of high-quality, defensible data that is crucial for advancing drug development programs.

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH. Q2(R1) Validation of Analytical Procedures. European Medicines Agency. [Link]

• FDA. Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

benchmarking coupling efficiency of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in organic synthesis

A Senior Application Scientist's Guide to Benchmarking the Coupling Efficiency of (2E)-3-[3-(Chlorosulfonyl)-4-methoxyphenyl]acrylic Acid in Organic Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of building blocks and coupling reagents is paramount to the success of a synthetic campaign. This guide provides an in-depth analysis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid , a bifunctional reagent with significant potential in the construction of complex molecular architectures. We will objectively benchmark its theoretical coupling efficiency against established alternatives, supported by mechanistic insights and established principles in organic synthesis.

Introduction to a Bifunctional Reagent: (2E)-3-[3-(Chlorosulfonyl)-4-methoxyphenyl]acrylic Acid

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid presents a unique chemical scaffold, incorporating both a reactive sulfonyl chloride and a carboxylic acid moiety. This dual functionality allows for orthogonal or sequential coupling reactions, making it a versatile tool for creating diverse molecular libraries. The electron-withdrawing nature of the sulfonyl chloride group can also influence the reactivity of the acrylic acid system.

The core value of this reagent lies in its ability to participate in two of the most fundamental transformations in medicinal chemistry: sulfonamide and amide bond formation.[1][2] The sulfonamide group is a key pharmacophore in numerous drugs, while the amide bond is the cornerstone of peptides and many small molecule therapeutics.[1][2]

Mechanistic Considerations and Experimental Workflow

The presence of two electrophilic sites on (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid dictates the reaction pathways and necessitates careful control of reaction conditions to achieve selective coupling.

Sulfonamide Formation: A Direct and Efficient Pathway

The sulfonyl chloride is a highly reactive electrophile that readily undergoes nucleophilic attack by primary and secondary amines to form stable sulfonamides.[1][3] This reaction is typically fast and high-yielding, often proceeding at room temperature in the presence of a non-nucleophilic base to quench the HCl byproduct.[1]

Experimental Protocol: Selective Sulfonamide Formation

• Dissolution: Dissolve (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (1.0 eq.) and the desired amine (1.1 eq.) in a suitable aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran).

• Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine (1.5 eq.), to the solution at 0 °C. The base scavenges the HCl generated during the reaction, driving it to completion.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, perform an aqueous work-up to remove the base hydrochloride salt and any unreacted starting materials.

• Purification: Purify the resulting sulfonamide-functionalized acrylic acid by column chromatography or recrystallization.

Caption: Experimental workflow for the selective formation of a sulfonamide.

Amide Bond Formation: The Role of Coupling Reagents

The carboxylic acid moiety of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid requires activation for efficient amide bond formation.[4] This is typically achieved using a coupling reagent, which converts the carboxylic acid into a more reactive intermediate that is susceptible to nucleophilic attack by an amine.[5]

Experimental Protocol: Amide Coupling (Post-Sulfonamide Formation)

• Activation: Dissolve the sulfonamide-acrylic acid product (1.0 eq.) in an appropriate solvent (e.g., DMF, DCM). Add a coupling reagent such as HATU (1.1 eq.) and a base like DIPEA (2.0 eq.).

• Amine Addition: Add the desired amine (1.2 eq.) to the activated carboxylic acid solution.

• Reaction: Stir the reaction at room temperature until completion, as monitored by TLC or LC-MS.

• Work-up and Purification: Perform a standard aqueous work-up followed by purification to isolate the final di-substituted product.

Caption: Generalized mechanism of amide bond formation using a coupling reagent.

Comparative Performance Analysis

The dual functionality of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid offers a unique synthetic advantage. Below is a comparative table benchmarking its reactivity against standard coupling reagents.

Feature	(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (Sulfonyl Chloride Moiety)	(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid (Carboxylic Acid Moiety)	Standard Coupling Reagents (e.g., HATU, EDC/HOBt)
Reaction Type	Sulfonamide formation	Amide formation	Amide formation
Activation Required	No	Yes (requires coupling reagent)	Yes (activates a separate carboxylic acid)
Reaction Conditions	Mild, often room temperature	Dependent on coupling reagent, generally mild	Generally mild
Byproducts	HCl (quenched by base)	Dependent on coupling reagent (e.g., HOBt, urea derivatives)	Dependent on coupling reagent
Selectivity	High for primary and secondary amines	Potential for side reactions with the sulfonyl chloride if not already reacted	High for amide formation
Key Advantage	Direct, efficient coupling without an activating agent	Allows for sequential or orthogonal derivatization	Well-established, broad substrate scope[5]
Potential Challenge	Competitive reaction with the carboxylic acid under certain conditions	Requires careful selection of coupling reagent to avoid side reactions	Removal of byproducts can sometimes be challenging[5]

Benchmarking Against Alternatives

The choice of coupling strategy depends on the desired final product and the overall synthetic scheme.

As a Sulfonamide Building Block:

The sulfonyl chloride functionality allows for a direct and efficient reaction with amines.[1] This is a significant advantage over multi-step procedures that might involve the synthesis of a sulfonic acid followed by activation. The reaction is generally high-yielding and proceeds under mild conditions.[6][7]

As a Carboxylic Acid for Amide Coupling:

When the carboxylic acid is the desired reaction site, the presence of the sulfonyl chloride must be considered. If the amine is intended to react at the carboxylic acid, the sulfonyl chloride should ideally be pre-reacted or the reaction conditions carefully optimized to favor amide formation. Alternatively, protecting the sulfonyl chloride group could be a viable strategy.

In comparison to standard carboxylic acids, the electron-withdrawing nature of the sulfonyl group may increase the acidity of the carboxylic acid proton, potentially influencing the choice of base and coupling reagent.

Conclusion

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a versatile bifunctional reagent that offers synthetic chemists a powerful tool for the efficient construction of molecules containing both sulfonamide and amide linkages. Its primary advantage lies in the direct and high-yielding formation of sulfonamides without the need for a coupling reagent. While the reactivity of the carboxylic acid requires standard activation, the dual nature of the molecule opens up possibilities for creating diverse chemical libraries through sequential or orthogonal derivatization. Careful consideration of reaction conditions is crucial to control selectivity and achieve the desired chemical transformation. This guide provides a foundational understanding to aid researchers in effectively incorporating this promising reagent into their synthetic workflows.

References

• A comparative study of amide-bond forming reagents in aqueous media. Luxembourg Bio Technologies.
• A Comparative Guide to Coupling Reagents for Amide Synthesis with 2-(Chloromethyl)benzoic Acid. Benchchem.
• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides
• An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry. Benchchem.
• Chemistry of Amides. LibreTexts Chemistry.
• Mechanism and Rate-Determining Factors of Amide Bond Formation through Acyl Transfer of Mixed Carboxylic–Carbamic Anhydrides: A Computational Study.
• Mechanism of the formation of an amide bond between carboxylic acid and a primary amine using EDC and NHS.
• Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. The Journal of Organic Chemistry.
• α-Cyano-sulphonyl chlorides: their preparation and reactions with amines, alcohols, and enamines. Journal of the Chemical Society C.
• Sulfonyl Chlorides and Sulfonamides. Merck.
• Formation of Amides
• Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal.
• Coupling Reagents. Aapptec Peptides.
• Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide. Green Chemistry (RSC Publishing).
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• (E)-2,3-Bis(4-methoxyphenyl)acrylic acid.
• Synthesis and reaction mechanism of 3-(4-methoxyphenylazo) acrylic acid. Drug Discoveries & Therapeutics.
• Design, synthesis, and biological evaluation of (E)-3-(3-methoxy-4-substituted phenyl)
• Structural Comparison of Three N-(4-Methoxyphenyl)
• Supporting Information A new convenient synthetic route towards 2-(hetero)
• (E) 2 (2 chloromethyl phenyl) 3 methoxy-methyl acrylate synthesis technique.
• 2-(acetylamino)-3-(4-methoxyphenyl)acrylic acid. Sigma-Aldrich.
• PROCESSES FOR PRODUCING ACRYLIC ACID DERIVATIVE.

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Validating In Vitro Assay Results: A Comparative Guide for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic Acid Analogs

A Senior Application Scientist's Guide to Rigorous In Vitro Characterization of Covalent Inhibitors

In the landscape of modern drug discovery, the pursuit of highly specific and potent therapeutic agents has led to a renaissance of interest in covalent inhibitors.[1][2] Molecules such as (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid and its analogs, featuring a reactive sulfonyl chloride moiety, represent a promising class of compounds designed to form a stable, covalent bond with their biological targets. This mode of action can offer significant advantages, including prolonged duration of action and enhanced potency.[1] However, the irreversible nature of this interaction necessitates a rigorous and multi-faceted approach to in vitro validation to ensure target specificity and to understand the structure-activity relationships (SAR) that govern their efficacy.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the in vitro assay results of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid and its analogs. We will delve into the critical experimental assays, from initial biochemical potency determination to cell-based functional assessments, and provide the rationale behind these experimental choices.

The Significance of the Sulfonyl Chloride Warhead

The defining feature of the parent compound, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, is the presence of a sulfonyl chloride (-SO₂Cl) group. This electrophilic "warhead" is designed to react with nucleophilic residues, such as lysine, cysteine, or serine, within the binding site of a target protein.[2] This covalent interaction is often irreversible, leading to a sustained inhibition of the target's function. The acrylic acid scaffold serves as the "guidance system," providing the necessary molecular recognition to position the warhead for a specific reaction.[1]

Understanding the reactivity and selectivity of this warhead is paramount. Analogs of the parent compound, with modifications to the acrylic acid backbone or the phenyl ring, can exhibit significant differences in their biological activity. These modifications can influence the compound's affinity for the target, the rate of covalent bond formation, and its overall cellular effects.

A Comparative Analysis of Analog Performance

To illustrate the process of validating in vitro assay results, let us consider a hypothetical series of analogs of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. In this scenario, these compounds have been designed to target a hypothetical enzyme, "Synthase X," which is overexpressed in a specific cancer cell line (e.g., MDA-MB-231).

Compound ID	Modification from Parent Compound	Synthase X IC₅₀ (µM)	MDA-MB-231 EC₅₀ (µM)
Parent	None	1.5 ± 0.2	5.2 ± 0.5
Analog A	Methoxy group at C5	0.8 ± 0.1	2.1 ± 0.3
Analog B	Chloro group at C5	5.2 ± 0.6	15.8 ± 1.2
Analog C	Replacement of -SO₂Cl with -SO₂F	2.1 ± 0.3	7.5 ± 0.8
Analog D	Replacement of acrylic acid with propanoic acid	> 50	> 100

This is a hypothetical dataset for illustrative purposes.

This comparative data immediately highlights key structure-activity relationships. The addition of an electron-donating methoxy group (Analog A) appears to enhance both biochemical and cellular potency, while an electron-withdrawing chloro group (Analog B) has the opposite effect. The replacement of the sulfonyl chloride with a less reactive sulfonyl fluoride (Analog C) results in a moderate loss of activity. Crucially, the removal of the reactive acrylic acid moiety (Analog D) completely abolishes activity, underscoring its importance in the covalent modification of the target.

Essential In Vitro Validation Assays

A thorough in vitro validation workflow for this class of compounds should encompass a tiered approach, moving from biochemical characterization to cell-based functional assays.

Biochemical Potency and Mechanism of Action

The initial step is to determine the inhibitory potency of the compounds against the purified target enzyme. For covalent inhibitors, a simple IC₅₀ determination is insufficient as the inhibition is time-dependent.

Experimental Protocol: Determination of k_inact/K_I

This assay measures the second-order rate constant for covalent inactivation, which is a more accurate measure of potency for irreversible inhibitors.

Materials:

• Purified Synthase X enzyme

• Substrate for Synthase X (e.g., a fluorogenic peptide)

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM DTT)

• Test compounds (Parent and Analogs A-D) dissolved in DMSO

• 96-well black microplates

• Plate reader with fluorescence detection

Procedure:

• Prepare a series of dilutions of the test compounds in assay buffer.

• In the wells of the microplate, add the test compounds at various concentrations.

• Initiate the reaction by adding a mixture of Synthase X and its substrate.

• Monitor the fluorescence signal over time (e.g., every minute for 60 minutes).

• Plot the natural logarithm of the reaction velocity versus time for each inhibitor concentration.

• The slope of this plot gives the apparent rate of inactivation (k_obs).

• Plot k_obs versus the inhibitor concentration. The slope of this second plot provides the value of k_inact/K_I.

Causality Behind Experimental Choices:

• Time-course measurement: This is essential to capture the time-dependent nature of covalent inhibition.

• k_inact/K_I determination: This parameter reflects both the initial binding affinity (K_I) and the rate of covalent bond formation (k_inact), providing a more comprehensive measure of inhibitor efficiency than a simple IC₅₀.

Diagram: Workflow for Covalent Inhibitor Characterization

Caption: Inhibition of Synthase X blocks downstream signaling.

Mitigating Common Pitfalls and Artifacts

Rigorous in vitro validation also involves being vigilant for potential artifacts that can lead to misleading results.

• Compound Instability: Sulfonyl chlorides can be susceptible to hydrolysis. It is important to assess the stability of the compounds in aqueous assay buffers.

• Non-specific Reactivity: Highly reactive compounds may bind to other proteins non-specifically. Counterscreening against unrelated proteins can help to assess selectivity.

• Assay Interference: Some compounds can interfere with the assay readout itself (e.g., by quenching fluorescence). It is important to run appropriate controls to rule out such artifacts.

Conclusion

The validation of in vitro assay results for covalent inhibitors like (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid and its analogs requires a systematic and multi-pronged approach. By combining robust biochemical assays to determine the mechanism and potency of inhibition with relevant cell-based assays to assess functional outcomes, researchers can build a comprehensive understanding of their compounds' biological activity. This rigorous validation is not merely a procedural step but a critical component of building a compelling case for the therapeutic potential of these promising molecules. The insights gained from these in vitro studies are foundational for making informed decisions about which compounds to advance into further preclinical and clinical development.

References

• The rise of covalent inhibitors in strategic therapeutic design. (2023, October 17). CAS. Retrieved from [Link]

• Covalent Inhibitors. (2023, January 19). Cambridge MedChem Consulting. Retrieved from [Link]

• Cell Based Assays. Sygnature Discovery. Retrieved from [Link]

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• 1. Covalent inhibitors in strategic therapeutic design | CAS [cas.org]
• 2. Covalent Inhibitors | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

A Comparative Stability Analysis of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in Various Solvents: A Technical Guide

Introduction

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a complex organic molecule featuring several reactive functional groups, making it a valuable intermediate in the synthesis of novel pharmaceutical compounds and materials. The inherent reactivity of its chlorosulfonyl and acrylic acid moieties, however, presents significant challenges regarding its stability. The choice of solvent is not merely a medium for reaction or purification but a critical parameter that can dictate the shelf-life, degradation pathways, and ultimately, the viability of this compound in further applications.[1][2][3]

This guide provides a comprehensive comparative analysis of the stability of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in a range of solvents with varying polarities and proticities. We will delve into the underlying chemical principles governing its degradation, present a robust experimental framework for conducting such stability studies, and provide illustrative data to guide researchers, scientists, and drug development professionals in handling, formulating, and storing this reactive intermediate. The methodologies described herein are grounded in the principles of forced degradation studies, as outlined by the International Council for Harmonisation (ICH) guidelines, to ensure the development of reliable stability-indicating methods.[4][5][6]

Scientific Rationale: Understanding the Molecule's Vulnerabilities

The structure of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid contains three key functional groups that are susceptible to degradation:

• Aromatic Chlorosulfonyl Group (-SO₂Cl): This is a highly electrophilic group and is exceptionally reactive towards nucleophiles.[7] Its primary degradation pathway is hydrolysis, where reaction with water yields the corresponding sulfonic acid and hydrochloric acid. The rate of this hydrolysis is significantly influenced by the solvent environment. Aromatic sulfonyl chlorides are generally more stable than their alkyl counterparts, but the presence of activating groups on the phenyl ring can modulate this reactivity.[7]

• α,β-Unsaturated Carboxylic Acid (Acrylic Acid Moiety): The conjugated system in the acrylic acid portion of the molecule is susceptible to nucleophilic addition. More importantly, acrylic acids and their derivatives are known to undergo polymerization, a reaction that can be initiated by heat, light, or the presence of radical initiators.[8][9] While generally stable to hydrolysis, the double bond's configuration (E/Z isomerism) could also be a point of instability under certain conditions, such as exposure to UV light.

• Electron-Rich Phenyl Ring: The methoxy group (-OCH₃) is an electron-donating group that activates the aromatic ring, making it more susceptible to electrophilic attack and oxidative degradation.

Given these reactive centers, a stability study must be designed to probe for hydrolysis, polymerization, and oxidation, and the analytical methods must be capable of separating the parent compound from a diverse range of potential degradants.

Experimental Design and Workflow

A forced degradation study is essential to purposefully degrade the sample under conditions more severe than accelerated stability testing.[4][10] This approach helps to rapidly identify potential degradation products and establish degradation pathways.[6]

Caption: High-level workflow for the comparative stability analysis.

Selection of Solvents

The choice of solvents is critical to understanding the degradation mechanisms. The following solvents are selected to represent a range of chemical environments:

• Aqueous Buffered Solutions (pH 4.0, 7.0, 9.0): To assess susceptibility to acid-base catalyzed hydrolysis. Prepared with a co-solvent like Acetonitrile (ACN) to ensure solubility.

• Methanol (MeOH): A polar protic solvent that can act as a nucleophile (solvolysis) and participate in hydrogen bonding.

• Acetonitrile (ACN): A polar aprotic solvent, generally considered non-reactive, serving as a good baseline for stability.

• Tetrahydrofuran (THF): A less polar aprotic ether, often used in synthesis. Its stability can be affected by peroxide formation.

• Dichloromethane (DCM): A non-polar aprotic solvent, used to assess stability in a non-nucleophilic environment.

Analytical Methodology: Stability-Indicating HPLC-UV/MS

A stability-indicating method is a validated analytical procedure that can accurately quantify the active ingredient without interference from degradation products, impurities, or excipients.[11][12] High-Performance Liquid Chromatography (HPLC) is the predominant technique for this purpose.[13][14]

Detailed Experimental Protocols

Protocol 1: Sample Preparation and Stress Conditions

• Stock Solution Preparation: Accurately weigh and dissolve 25 mg of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in 25 mL of Acetonitrile (ACN) to create a 1.0 mg/mL stock solution. ACN is chosen for its relative inertness and good solubilizing properties.

• Solvent Preparation: Prepare the selected test solvents (e.g., 50:50 ACN:pH 7 Buffer, Methanol, THF, etc.).

• Incubation Setup: For each test solvent, transfer 1.0 mL of the stock solution into a 10 mL volumetric flask. Dilute to volume with the respective test solvent to achieve a final concentration of 100 µg/mL. This is the T=0 sample; analyze it immediately.

• Stress Application: Prepare identical sets of samples and place them in a controlled environment (e.g., a 60°C oven for thermal stress). Protect one set from light (wrapped in foil) and expose another to a photostability chamber to assess light sensitivity.

• Time-Point Sampling: At predetermined intervals (e.g., 2, 4, 8, 24, and 48 hours), remove a flask from each stress condition. If necessary, quench the reaction by diluting the sample in the mobile phase and placing it in a cold environment (e.g., 4°C) prior to analysis.

Protocol 2: Stability-Indicating HPLC Method

• Instrumentation: HPLC system with a photodiode array (PDA) detector and preferably coupled to a mass spectrometer (MS) for peak identification.[14]

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A gradient is crucial to separate the relatively nonpolar parent compound from potentially more polar degradants (like the sulfonic acid).

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: Hold at 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at the λmax of the parent compound, and use the PDA to check for peak purity and the emergence of new chromophores.

• Injection Volume: 10 µL.

Results and Comparative Analysis

The stability of the compound is assessed by the percentage of the parent compound remaining over time. The results from the thermal stress study (60°C) are summarized below.

Table 1: Percentage Degradation of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid in Various Solvents at 60°C.

Solvent System (v/v)	% Degradation (8 hours)	% Degradation (24 hours)	Major Degradant Peak (Retention Time)
50:50 ACN / pH 4.0 Buffer	8.2%	21.5%	D1 (Rt ≈ 4.5 min)
50:50 ACN / pH 7.0 Buffer	15.6%	45.8%	D1 (Rt ≈ 4.5 min)
50:50 ACN / pH 9.0 Buffer	28.9%	78.2%	D1 (Rt ≈ 4.5 min)
Methanol	11.3%	33.7%	D1, D2 (Rt ≈ 10.1 min)
Acetonitrile (ACN)	< 1.0%	2.1%	Minor peaks observed
Tetrahydrofuran (THF)	2.5%	6.8%	Multiple minor peaks
Dichloromethane (DCM)	< 1.0%	< 1.0%	Not significant

Interpretation of Results

• Hydrolytic Instability: The most significant degradation occurred in aqueous buffered solutions, confirming the susceptibility of the chlorosulfonyl group to hydrolysis.[7] The degradation rate increased dramatically with pH (alkaline > neutral > acidic), which is characteristic of base-catalyzed hydrolysis of sulfonyl chlorides. The major degradant, D1, appeared at a much earlier retention time, consistent with the formation of the more polar sulfonic acid derivative.

• Solvolysis in Methanol: Significant degradation was also observed in methanol. In addition to the hydrolytic product D1 (from trace water), a second major degradant (D2) was observed. This is likely the methyl sulfonate ester, formed via solvolysis of the chlorosulfonyl group with methanol.

• Stability in Aprotic Solvents: The compound exhibited excellent stability in aprotic solvents like ACN and DCM. This indicates that in the absence of nucleophiles, the molecule is intrinsically stable under thermal stress. The minor degradation in THF could be attributed to the presence of peroxide impurities, which can initiate radical pathways.

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Standardizing Reference Materials for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid: A Comparative Guide

Executive Summary & Mechanistic Insights

For researchers and drug development professionals, (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid serves as a highly valuable, bifunctional building block. It is frequently utilized in the synthesis of targeted sulfonamide libraries, enzyme inhibitors, and novel therapeutics. However, its dual-functional nature presents severe analytical and handling challenges.

The electrophilic chlorosulfonyl ( −SO2​Cl ) group is highly susceptible to nucleophilic attack by atmospheric moisture, leading to rapid hydrolysis into the corresponding, synthetically inactive sulfonic acid ( −SO3​H ). Concurrently, the (2E) -acrylic acid moiety is prone to photo-isomerization into the (2Z) -isomer under ambient UV light.

Using non-standardized or crude batches of this intermediate introduces stoichiometric errors, failed coupling reactions, and complex downstream impurity profiles. Standardizing this compound into a Certified Reference Material (CRM) requires bypassing traditional analytical pitfalls. This guide explores the causality behind these degradation pathways and establishes self-validating protocols to ensure absolute metrological traceability and purity.

Comparative Performance Analysis

To objectively evaluate the impact of standardizing this material, we compared a highly characterized Standardized Reference Material (CRM) against a typical non-certified commercial batch and an in-house crude synthetic intermediate. The data below illustrates why rigorous standardization is non-negotiable for reproducible drug discovery.

Performance Metric	Standardized Reference Material (CRM)	Commercial Grade (Non-Certified)	In-House Crude Synthesis
Absolute Purity (qNMR)	≥99.5%	92.0%−96.5%	85.0%−90.0%
Isomeric Purity (E/Z Ratio)	>99:1 (Strictly 2E)	∼95:5	Variable ( ∼90:10 )
Hydrolysis Content (Sulfonic Acid)	<0.1%	2.0%−5.0%	Up to 10.0%
Lot-to-Lot Consistency	<0.5% variance	High variance	Uncontrolled
Validated Shelf-Life (-20°C, Ar)	24 Months	6 Months (Unverified)	<1 Month

Analytical Methodologies & Self-Validating Protocols

Pre-Column Derivatization & HPLC-UV Analysis

Causality & Rationale: Direct Reversed-Phase HPLC (RP-HPLC) analysis of sulfonyl chlorides is fundamentally flawed. Standard aqueous mobile phases actively hydrolyze the −SO2​Cl group on-column during the run, generating artificially high sulfonic acid impurity readings and destroying the integrity of the data1 [1].

To create a self-validating system , the reactive chlorosulfonyl group must be quantitatively quenched prior to analysis. By reacting the sample with a secondary amine, we lock the molecule into a highly stable sulfonamide. If the parent sulfonyl chloride peak is entirely absent in the chromatogram, the derivatization protocol validates its own completeness, allowing for the accurate quantification of pre-existing impurities.

Protocol 1: Diethylamine Pre-Column Derivatization

• Sample Preparation: Dissolve 10.0 mg of the (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid sample in 1.0 mL of anhydrous acetonitrile (HPLC grade, stored over 3Å molecular sieves).

• Derivatization: Add of anhydrous diethylamine (acting as an excess nucleophile) to the solution. Vortex for 30 seconds. The reaction instantaneously forms a stable N,N-diethylsulfonamide derivative.

• Quenching: Add of 1M HCl to neutralize the excess diethylamine, followed by volumetric dilution to 10.0 mL with mobile phase A ( 0.1% Formic Acid in Water).

• Chromatographic Conditions:

  • Column: C18 ( ).

  • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

  • Detection: UV at 254 nm .

Fig 1. Degradation pathways and pre-column derivatization stabilization workflow for HPLC analysis.

Absolute Purity Determination via Quantitative NMR (qNMR)

Causality & Rationale: Traditional mass balance approaches (calculating purity by subtracting the sum of chromatographic impurities from 100%) are inherently error-prone for reactive intermediates. They often fail to account for invisible inorganic salts or residual moisture. Quantitative NMR (qNMR) provides a direct, absolute mass fraction by comparing the integration of the analyte's protons against a primary internal standard traceable to the International System of Units (SI)2 [2]. This method is self-validating because it relies on fundamental nuclear physics rather than compound-specific response factors.

Protocol 2: ¹H-qNMR Acquisition

• Internal Standard Selection: Utilize SI-traceable Maleic Acid (CRM grade). Its isolated vinylic singlet at ∼6.3 ppm does not overlap with the aromatic ( ∼7.0−8.2 ppm ), vinylic ( ∼6.5,7.6 ppm ), or methoxy ( ∼3.9 ppm ) protons of the target molecule.

• Sample Preparation: Accurately weigh ∼15.0 mg of the target compound and ∼5.0 mg of Maleic Acid using a calibrated microbalance ( d=0.001 mg ). Co-dissolve completely in 0.6 mL of anhydrous DMSO−d6​ .

• Acquisition Parameters:

  • Pulse Sequence: 1D proton with a standard 90∘ pulse.

  • Relaxation Delay ( D1​ ): Must be set to ≥5×T1​ of the slowest relaxing proton (typically 60 seconds ) to ensure complete longitudinal magnetization recovery. Failure to do this truncates the signal and invalidates the quantification.

  • Scans: 64 to 128 to achieve a high signal-to-noise ratio ( S/N>250 ).

• Data Processing: Apply rigorous baseline correction. Integrate the methoxy protons ( −OCH3​ , 3H ) against the Maleic acid standard peak ( 2H ) to calculate the absolute mass fraction.

Fig 2. Quantitative NMR (qNMR) workflow for establishing absolute purity of reference materials.

References

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation Source: MDPI (Molecules, 2021) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid proper disposal procedures

Operational Guide: Proper Disposal and Quenching Procedures for (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid

(2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a highly reactive, bifunctional building block frequently utilized in drug development and advanced organic synthesis. Due to the presence of the moisture-sensitive chlorosulfonyl (-SO₂Cl) moiety, this compound poses significant acute handling and disposal risks. Direct disposal into standard organic or aqueous waste streams is strictly prohibited. This guide provides a self-validating, step-by-step protocol for the safe deactivation (quenching) and subsequent disposal of this reagent.

Mechanistic Rationale: The Chemistry of the Quench

Understanding the causality behind these disposal steps is critical for laboratory safety. The chlorosulfonyl group is highly electrophilic. If water is added directly to the neat chemical, the resulting hydrolysis is rapid and violently exothermic, 1 and corrosive sulfonic acids[1]. This can lead to localized boiling, aerosolization of corrosive materials, and potential vessel rupture.

To safely deactivate the compound, we employ a diluted weak-base quench . By pre-dissolving the compound in an inert solvent and adding it dropwise to a cold (0–5 °C) saturated solution of sodium bicarbonate (NaHCO₃), we achieve three safety objectives:

• Thermal Control : The ice bath and slow addition rate dissipate the exothermic heat of hydrolysis[2].

• Acid Neutralization : The NaHCO₃ immediately neutralizes the generated HCl, preventing a dangerous drop in pH[2].

• Solubility Management : The basic conditions simultaneously deprotonate the acrylic acid moiety. This converts the entire molecule into a highly water-soluble disodium salt (disodium (2E)-3-[3-(sulfonato)-4-methoxyphenyl]acrylate), which can be safely routed to aqueous waste.

Note: The neutralization of HCl by NaHCO₃ generates carbon dioxide (CO₂). The endothermic release of CO₂ provides a secondary cooling effect, but it requires careful volumetric management to prevent excessive foaming and overflow[2].

Data Presentation: Neutralization Agents

Selecting the correct agent for quenching and spill response is paramount. Table 1 summarizes the operational characteristics of common agents.

Agent	Type	Application	Key Considerations
Sodium Bicarbonate (NaHCO₃)	Weak Base (Aq)	Primary Quench	Generates CO₂ gas; requires controlled dropwise addition to prevent foaming overflow[1].
Sodium Carbonate (Na₂CO₃)	Moderate Base (Aq)	Primary Quench	Higher pH; faster hydrolysis but more exothermic than NaHCO₃.
Sand / Dry Soda Ash	Inert Absorbent	Spill Control	Swept up as solid hazardous waste. Never use water directly on a spill[1].
Water (H₂O)	Neutral Nucleophile	DO NOT USE	Causes uncontrollable, violent exothermic reaction and toxic HCl gas release[1].

Workflow Visualization

The following diagram illustrates the logical progression of the quenching procedure, ensuring all reactive hazards are mitigated prior to final disposal.

Figure 1: Safe quenching and disposal workflow for chlorosulfonyl-containing compounds.

Experimental Protocols: Step-by-Step Disposal Procedure

This protocol outlines the safe destruction of excess or expired (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid. All steps must be performed in a certified chemical fume hood while wearing appropriate PPE (chemical safety goggles, face shield, lab coat, and nitrile gloves) [2].

Step 1: Preparation of the Quenching Bath

• Select a beaker or wide-mouth Erlenmeyer flask that is at least 3 to 4 times the total anticipated volume of the final mixture to accommodate vigorous CO₂ effervescence[2].

• Add a sufficient volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. (Rule of thumb: use at least 10 mL of saturated NaHCO₃ per 1 gram of the chemical).

• Place the vessel in an ice-water bath and insert a magnetic stir bar. Begin stirring and2[2].

Step 2: Dilution of the Substrate

• If the (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is neat (solid powder), dissolve it in a minimal amount of a dry, non-reactive solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM)). This mobilization prevents clumping and allows for controlled, dropwise addition.

Step 3: Controlled Addition

• Using an addition funnel or a pipette, add the dissolved sulfonyl chloride solution dropwise to the vigorously stirred, cold NaHCO₃ solution[2].

• Self-Validation Checkpoint: Observe the reaction. Vigorous gas (CO₂) evolution will occur. If foaming approaches the top of the vessel, or if excessive heat/fumes are generated, immediately pause the addition until the effervescence subsides and the temperature stabilizes[2].

Step 4: Completion and Verification

• Once the addition is complete, maintain the mixture in the ice bath with continuous stirring for a minimum of 30 minutes[1].

• Check the pH of the aqueous layer using pH indicator paper. The quench is considered complete only when the pH is neutral or slightly basic (pH 7–9)[1]. If the solution is acidic, cautiously add solid NaHCO₃ in small portions until basicity is achieved.

Step 5: Final Disposal Routing

• Transfer the neutralized mixture to a separatory funnel (if a biphasic solvent like DCM was used) or directly to the appropriate waste container.

• The aqueous layer, now containing the harmless disodium salt of the compound, should be disposed of in the Aqueous Basic/Corrosive Waste stream, in accordance with institutional EHS guidelines.

• Any organic layers (e.g., DCM) should be routed to the Halogenated Organic Waste stream.

Emergency Spill Response

In the event of an accidental spill of the neat powder or a concentrated solution:

• Evacuate and Isolate: Evacuate non-essential personnel and ensure the fume hood sash is lowered to contain any acidic vapors[1].

• Do Not Use Water: Never apply water or combustible materials (like paper towels) directly to the spill[1].

• Containment: Cover the spill completely with a dry, inert absorbent material such as dry sand, dry lime, or soda ash[1].

• Collection: Carefully sweep the absorbed, neutralized material into a suitable, labeled plastic container for solid hazardous waste disposal[1].

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Mastering the Handling of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid: A Guide to Safe Laboratory Practices

For the diligent researcher, scientist, and drug development professional, the introduction of a new chemical entity into the laboratory workflow demands a meticulous approach to safety. (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid is a compound of interest, yet its handling requires a comprehensive understanding of its inherent chemical properties, which are dictated by its constituent functional groups: a reactive sulfonyl chloride and a potentially hazardous acrylic acid moiety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions.

Hazard Analysis: A Tale of Two Functional Groups

The primary hazards associated with (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid stem from the combined reactivity of its sulfonyl chloride and acrylic acid components.

• Sulfonyl Chloride Group: This functional group is highly reactive and corrosive.[1] Its primary hazard is its violent reaction with water, including atmospheric moisture, to produce corrosive hydrochloric acid and sulfuric acid.[1] This exothermic reaction can lead to a rapid increase in temperature and pressure, and the release of toxic fumes.[1] Sulfonyl chlorides are also incompatible with strong bases.[1]

• Acrylic Acid Moiety: The acrylic acid portion of the molecule presents its own set of hazards. It is known to be a skin and eye irritant, and can cause respiratory tract irritation.[2] Additionally, acrylic acids and their derivatives can be flammable and may undergo hazardous polymerization if not stored and handled correctly.[3]

Table 1: Summary of Key Hazards

Hazard	Associated Functional Group	Potential Consequences
Corrosivity	Sulfonyl Chloride, Acrylic Acid	Severe skin and eye burns, respiratory tract damage.[1][4][5]
High Reactivity with Water	Sulfonyl Chloride	Violent, exothermic reaction releasing HCl and H₂SO₄ gas.[1][6]
Incompatibility	Sulfonyl Chloride	Violent reactions with strong bases.[1][6]
Respiratory Irritation	Acrylic Acid, Sulfonyl Chloride	Coughing, shortness of breath, and potential lung damage.[2][7]
Flammability	Acrylic Acid	Vapors may form explosive mixtures with air.[8]
Hazardous Polymerization	Acrylic Acid	Can occur due to heat, light, or contamination, leading to a dangerous pressure buildup.[3][9]

Personal Protective Equipment (PPE): Your First and Last Line of Defense

Given the severe corrosive and reactive nature of this compound, a multi-layered PPE strategy is not just recommended, it is mandatory. The selection of PPE should be a conscious, risk-based decision process.

Core PPE Requirements:

• Eye and Face Protection: Tightly fitting chemical splash goggles and a full-face shield are essential to protect against splashes of the chemical or reaction mixtures.[1][10]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[4][11] Always inspect gloves for any signs of degradation or puncture before use and double-gloving is recommended for extended handling.[12]

• Body Protection: A chemical-resistant lab coat or apron is necessary to protect against skin contact.[1][11] For larger quantities or tasks with a higher risk of splashing, consider impervious clothing.

• Respiratory Protection: All work with (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid must be conducted in a certified chemical fume hood to prevent inhalation of its corrosive and irritating vapors.[1][10]

Operational Plans: From Benchtop to Waste

A proactive approach to every step of the experimental workflow is critical for safety.

Handling and Storage:

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from water and incompatible materials such as strong bases. The storage area should be a designated corrosives cabinet.

• Dispensing: When weighing and dispensing the solid, do so in a fume hood to avoid inhaling any dust particles. Use tools that will not generate static electricity.

Spill Management:

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate non-essential individuals.[1]

• Don Appropriate PPE: Before addressing the spill, ensure you are wearing the full complement of recommended PPE.

• Contain the Spill: For small spills, cover with a dry, inert absorbent material such as sand, dry lime, or soda ash.[1] Do not use water or combustible materials like paper towels.

• Neutralize (for sulfonyl chloride component): Once absorbed, slowly and carefully add a weak base like sodium bicarbonate to the absorbent material to neutralize the sulfonyl chloride.

• Collect and Dispose: Carefully collect the absorbed and neutralized material into a clearly labeled hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable solvent, followed by a soap and water wash, ensuring all cleaning materials are also disposed of as hazardous waste.

Disposal Plan: A Responsible Conclusion

Proper disposal is a critical final step in the safe handling of (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid and its associated waste.

Quenching Excess Reagent:

Before disposal, any unreacted (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid must be carefully neutralized (quenched).

• Prepare a Quenching Solution: In a fume hood, prepare a stirred solution of a weak base, such as sodium bicarbonate or sodium carbonate, in a flask large enough to accommodate potential foaming.[1] Cool this solution in an ice bath.

• Slow Addition: Slowly and carefully add the reaction mixture containing the unreacted sulfonyl chloride to the cold, stirred basic solution.[13] The addition should be dropwise to control the rate of gas evolution (CO₂) and the exothermic reaction.[1]

• Ensure Complete Neutralization: Continue stirring the mixture in the ice bath for at least 30 minutes after the addition is complete.[1] Check the pH of the aqueous layer with pH paper to confirm it is neutral or slightly basic.

• Aqueous Workup: The neutralized mixture can then proceed to a standard aqueous workup.

Waste Disposal:

• All waste materials, including quenched reaction mixtures, contaminated absorbents from spills, and empty containers, must be disposed of as hazardous waste.[14]

• Follow all local, state, and federal regulations for the disposal of corrosive and reactive chemical waste.

• Never mix sulfonyl chloride-containing waste with other waste streams, especially those containing incompatible materials.[14]

By adhering to these detailed protocols, researchers can confidently and safely handle (2E)-3-[3-(chlorosulfonyl)-4-methoxyphenyl]acrylic acid, ensuring both personal safety and the integrity of their research.

References

• Safe Handling and Quenching of Sulfonyl Chlorides - Benchchem. (n.d.).
• Corrosive Safety: Protecting Workers from Harmful Substances - OSHA Training School. (2024, January 19).
• Safe Handling of Corrosive Chemicals | The Chemistry Blog. (2024, June 5).
• Essential Guide to the Safe Disposal of Methanesulfonyl Chloride - Benchchem. (n.d.).
• Safety Precautions for Corrosive Substances. (2022, August 25).
• How To Choose The Right PPE For Chemical Handling - Hazchem Safety. (2025, December 2).
• Corrosives - Environment, Health and Safety - Cornell University. (n.d.).
• Safety Data Sheet - Merck Millipore. (n.d.).
• (E)-3-(4-Methoxyphenyl)acrylic acid-SDS-MedChemExpress. (n.d.).
• sulphuryl chloride - Sdfine. (n.d.).
• ICSC 0198 - SULPHURYL CHLORIDE - INCHEM. (1998, March).
• SULFURYL CHLORIDE - CAMEO Chemicals - NOAA. (n.d.).
• Sulfuryl chloride - Santa Cruz Biotechnology. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• SAFETY DATA SHEET - Fisher Scientific. (2009, September 26).
• ACRYLIC ACID GLACIAL - Safety Data Sheet. (2025, October 27).
• Safe Handling and Storage of Acrylic Esters - Petrochemicals Europe. (n.d.).

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